6-Cl-PuTP

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 6-Chloro-purine Triphosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-purine and its derivatives are pivotal intermediates in the synthesis of a wide array of biologically active molecules, including therapeutic agents and biochemical probes. The triphosphate form, 6-chloro-purine triphosphate (6-Cl-PTP), is a valuable analog of endogenous nucleotides, utilized in the study of enzymes such as kinases and polymerases, and as a precursor for the synthesis of modified nucleic acids. This technical guide provides a comprehensive overview of the primary synthetic routes to 6-chloro-purine triphosphate, detailing both chemical and enzymatic methodologies. The information is presented to aid researchers in the selection and implementation of the most suitable synthetic strategy for their specific application.

Chemical Synthesis Strategies

The chemical synthesis of 6-chloro-purine triphosphate typically commences with the synthesis of the 6-chloropurine (B14466) base, followed by ribosylation and subsequent phosphorylation.

Synthesis of 6-Chloropurine

The foundational step in the chemical synthesis pathway is the production of 6-chloropurine. A common and efficient method involves the chlorination of hypoxanthine (B114508) or its acetylated derivative.

Experimental Protocol: Chlorination of Acetyl Hypoxanthine [1][2]

• Reaction Setup: In a three-neck flask equipped with a thermometer and a mechanical stirrer, combine acetyl hypoxanthine, phosphorus oxychloride (POCl₃), and a tertiary amine catalyst such as N,N-dimethylaniline.

• Reaction Conditions: Heat the mixture to 105°C and maintain this temperature for 4 hours with continuous stirring.

• Work-up: After the reaction, evaporate the unreacted phosphorus oxychloride. Cool the residue to 0°C and cautiously add ice water.

• Purification: Adjust the pH of the solution to 8 with a 0.1M NaOH solution. A yellow solid of 6-chloropurine will precipitate. Filter the solid, wash it with cold water, and dry to obtain the final product.

Reactant/Reagent	Molar Ratio (relative to Acetyl Hypoxanthine)
Acetyl Hypoxanthine	1
Phosphorus Oxychloride	3.5 - 20.0
Tertiary Amine	1.0 - 1.5

Parameter	Value	Reference
Reaction Temperature	70-105 °C	[1][2]
Reaction Time	4-8 hours	[1][2]
Yield	89.2% - 90.0%	[1]
Purity (HPLC)	99.0%	[1]

Synthesis of 6-Chloropurine Ribonucleoside

The next crucial step is the glycosylation of 6-chloropurine to form the corresponding ribonucleoside. A one-pot glycosylation and cyclization procedure starting from chloropyrimidines has been described as an efficient method.[3] Another approach involves the deprotection of a protected ribonucleoside precursor.

Experimental Protocol: Deprotection of 2,3,5-Tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside [4]

• Reaction Setup: Dissolve 2,3,5-tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside in dry methanol (B129727) and cool the solution to approximately -11°C.

• Reaction Conditions: Add sodium methoxide (B1231860) to the solution while stirring. Continue stirring for at least 1 hour at -11°C, then allow the temperature to rise to 20-25°C and stir for a minimum of 2 hours.

• Purification: A precipitate will form. Filter the solid and rinse with methanol to yield the crude 6-chloro-9-β-D-ribofuranosyl-9H-purine.

Parameter	Value	Reference
Yield	86.4%	[4]

Phosphorylation to 6-Chloropurine Triphosphate

Enzymatic Synthesis Strategy

Enzymatic synthesis offers a highly specific and often more efficient alternative to chemical methods, proceeding under milder reaction conditions. The enzymatic synthesis of 6-chloro-purine triphosphate typically starts from the corresponding ribonucleoside and involves sequential phosphorylation by kinases.

A powerful two-step enzymatic approach involves a nucleoside kinase (NK) and a polyphosphate kinase (PPK).[5]

• Monophosphorylation: A nucleoside kinase catalyzes the transfer of a phosphate (B84403) group from a donor like ATP to the 5'-hydroxyl group of 6-chloropurine ribonucleoside, forming 6-chloropurine monophosphate (6-Cl-PMP).

• Diphosphorylation: A polyphosphate kinase then utilizes polyphosphate as a phosphate donor to convert the monophosphate into the triphosphate form, 6-Cl-PTP.

This cascade reaction can be performed in a single pot, offering high yields for various natural and modified nucleoside triphosphates.[5]

Enzyme	Function
Nucleoside Kinase (NK)	Catalyzes the formation of 5'-NMP from the nucleoside.
Polyphosphate Kinase (PPK)	Catalyzes the conversion of 5'-NMP to 5'-NTP.

Parameter	Reported Yields (for various NTPs)	Reference
Conversion Yield	8% - 72%	[5]

Visualizing the Synthesis Pathways

To better illustrate the described synthetic routes, the following diagrams outline the key transformations.

Caption: Chemical synthesis route to 6-chloro-purine triphosphate.

Caption: Enzymatic synthesis of 6-chloro-purine triphosphate.

Conclusion

The synthesis of 6-chloro-purine triphosphate can be accomplished through both chemical and enzymatic pathways. The chemical route, while well-established, often involves harsh reagents and multiple protection/deprotection steps. In contrast, enzymatic synthesis provides a more elegant and efficient alternative, characterized by high specificity and milder reaction conditions. The choice of synthetic strategy will ultimately depend on the desired scale, purity requirements, and the available resources and expertise. For applications demanding high purity and stereoselectivity, the enzymatic approach is often superior. This guide provides the foundational knowledge for researchers to embark on the synthesis of this important nucleotide analog for their research and development endeavors.

References

• 1. Chemical synthesis method of 6-chloropurine - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 3. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 6-Chloropurine ribonucleoside synthesis - chemicalbook [chemicalbook.com]
• 5. mdpi.com [mdpi.com]

The Enigmatic Mechanism of 6-Cl-PuTP: A Review of Currently Available Scientific Evidence

Despite a comprehensive search of scientific literature and databases, there is currently no publicly available information on the mechanism of action for a compound designated as 6-Cl-PuTP. This suggests that 6-Cl-PuTP may be a novel investigational compound, a substance with a different publicly recognized name, or a potential typographical error in the query.

Extensive searches for "6-Cl-PuTP" and its potential relation to known signaling pathways or receptor families have not yielded any specific results. The inquiries into its potential as a P2Y receptor ligand, its cellular effects, or its signaling cascades have all been met with a lack of specific data.

It is important to note that the development of novel therapeutic agents often involves a period of preclinical research where data is not yet disseminated in the public domain. Should "6-Cl-PuTP" be a compound in early-stage development, information regarding its mechanism of action would likely be proprietary and would emerge in scientific publications or conference presentations at a later date.

For researchers, scientists, and drug development professionals interested in this specific molecule, it is recommended to:

• Verify the compound's designation: Double-check the chemical name and any associated internal or public identifiers.

• Consult proprietary databases: If affiliated with an institution with access to specialized chemical or pharmaceutical databases, a search within these resources may yield information not available in the public domain.

• Monitor scientific literature and conferences: New findings on novel compounds are regularly published in peer-reviewed journals and presented at major scientific meetings. Setting up alerts for keywords related to the compound may be beneficial.

Without any available data, it is not possible to provide the requested in-depth technical guide, including quantitative data tables, detailed experimental protocols, or visualizations of signaling pathways. This report will be updated if and when information regarding the mechanism of action of 6-Cl-PuTP becomes publicly available.

An In-depth Technical Guide to the Biological Activity of 6-Chloro-purine Triphosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloropurine (B14466) is a synthetic purine (B94841) analogue that has garnered interest in medicinal chemistry due to its structural similarity to the endogenous purine bases, adenine (B156593) and guanine. As with many nucleoside and nucleotide analogues, it is hypothesized that the biological activity of 6-chloropurine is primarily mediated through its intracellular conversion to the triphosphate form, 6-chloro-purine triphosphate (6-Cl-GTP). This conversion is a common bioactivation pathway for purine-based drugs, where the triphosphate analogue can then effectively compete with the natural nucleotides, guanosine (B1672433) triphosphate (GTP), for binding to and modulating the activity of a variety of enzymes.

Direct and extensive research on the specific biological activities of 6-chloro-purine triphosphate is limited in publicly accessible literature. Therefore, this technical guide will provide a comprehensive overview based on the established roles of its parent compound, 6-chloropurine, and by drawing parallels with the well-documented mechanisms of other closely related purine analogues, such as 6-mercaptopurine (B1684380) and 6-thioguanine. The information presented herein is intended to serve as a foundational resource for researchers investigating the therapeutic potential and mechanism of action of 6-chloro-purine and its derivatives.

Hypothesized Biological Activity and Mechanisms of Action

The primary mechanism by which 6-chloro-purine triphosphate is expected to exert its biological effects is through the competitive inhibition of GTP-dependent cellular processes. The chlorine atom at the 6-position of the purine ring alters the electronic and steric properties of the molecule compared to guanine, which can lead to a range of biological consequences upon its formation in the cell.

Interference with Guanine Nucleotide-Binding Proteins (G-Proteins)

G-proteins are a large family of molecular switches that play a central role in signal transduction pathways, regulating processes such as cell growth, differentiation, and apoptosis. Their function is tightly regulated by the binding and hydrolysis of GTP. It is plausible that 6-Cl-GTP can bind to the GTP-binding pocket of G-proteins. Depending on its binding affinity and susceptibility to hydrolysis by the intrinsic GTPase activity of the G-protein, 6-Cl-GTP could act as either a competitive inhibitor, preventing the binding of endogenous GTP, or as a poorly hydrolyzable agonist, locking the G-protein in a constitutively active state. Both scenarios would lead to the dysregulation of G-protein-mediated signaling cascades.

Incorporation into Nucleic Acids

RNA and DNA polymerases utilize nucleoside triphosphates as substrates for the synthesis of nucleic acid polymers. It is possible that 6-chloro-purine triphosphate can be recognized as a substrate by these enzymes and incorporated into growing RNA or DNA chains. The presence of the chloro-substituted purine base within the nucleic acid could lead to several detrimental effects, including:

• Chain termination: The modified nucleotide might prevent the addition of subsequent nucleotides, leading to the premature termination of transcription or replication.

• Altered secondary structure and function: The incorporation of 6-chloropurine could disrupt the normal base-pairing and secondary structure of RNA, affecting its stability, processing, and function in protein synthesis.

• Induction of DNA damage responses: If incorporated into DNA, the altered base could be recognized by DNA repair mechanisms, potentially leading to strand breaks and the activation of apoptotic pathways.

Inhibition of Enzymes in the Purine Salvage Pathway

The parent compound, 6-chloropurine, and its subsequent metabolites, including the monophosphate form, can inhibit key enzymes involved in the de novo synthesis and salvage of purine nucleotides. For instance, related compounds like 6-mercaptopurine are known to inhibit hypoxanthine-guanine phosphoribosyltransferase (HGPRT), an essential enzyme in the purine salvage pathway. By disrupting the normal flux of purine metabolism, 6-chloropurine and its derivatives can lead to an imbalance in the cellular nucleotide pools, which is particularly cytotoxic to rapidly proliferating cells, such as cancer cells, that have a high demand for nucleic acid precursors.

Potential Molecular Targets

Based on the hypothesized mechanisms of action, the following classes of proteins are considered potential molecular targets for 6-chloro-purine triphosphate:

• Guanine Nucleotide-Binding Proteins (G-Proteins): Including small GTPases (e.g., Ras, Rho, Rac) and the α-subunit of heterotrimeric G-proteins.

• RNA Polymerases: Cellular and viral RNA polymerases involved in transcription.

• DNA Polymerases: Enzymes responsible for DNA replication and repair.

• Enzymes of Purine Metabolism: Such as inosine (B1671953) monophosphate dehydrogenase (IMPDH) and other enzymes in the de novo and salvage pathways.

• Protein Kinases: Some protein kinases utilize GTP, and their activity could be modulated by 6-Cl-GTP.

Quantitative Data Summary

Compound	Target/Assay	Metric	Value	Reference
6-Thio-2'-Deoxyguanosine	Cancer Cell Lines (various)	IC50	0.7-2.9 µM	[1]
6-Methylmercaptopurine riboside	Nerve Growth Factor-activated Protein Kinase N	Ki	~5 nM	[2]
6-Mercaptopurine	Guanine/Hypoxanthine Phosphoribosyltransferase	Ki	Not specified	Competitive inhibitor[3]
6-Thioguanosine-5'-O-triphosphate	Rac1 Activation in human CD4+ T cells	-	Inhibitory	[4]
6-Chloropurine nucleosides	HeLa, HepG2, SW620 cancer cell lines	IC50	25-35 µM	[5]

IC50 (Half maximal inhibitory concentration): The concentration of a drug that is required for 50% inhibition in vitro. Ki (Inhibition constant): The dissociation constant of the enzyme-inhibitor complex.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to investigate the biological activity of 6-chloro-purine triphosphate.

GTPase Activity Assay (Luminescence-based)

This protocol is adapted from commercially available GTPase-Glo™ assays and is designed to measure the activity of GTPases by quantifying the amount of GTP remaining after an enzymatic reaction.

Materials:

• Purified GTPase enzyme

• 6-chloro-purine triphosphate

• GTP standard solution

• GTPase-Glo™ Reagent (converts GTP to ATP)

• GTPase-Glo™ Detection Reagent (luciferase-based ATP detection)

• GTPase buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 100 mM KCl, 1 mM DTT)

• White, opaque 96-well plates

Procedure:

• Compound Preparation: Prepare a series of dilutions of 6-chloro-purine triphosphate in GTPase buffer.

• Reaction Setup:

  • In a 96-well plate, add 5 µL of the 6-chloro-purine triphosphate dilutions or buffer (for control).

  • Add 10 µL of GTPase enzyme at the desired concentration in GTPase buffer.

  • Add 5 µL of GTP substrate (at a concentration near the Km for the enzyme).

• Enzymatic Reaction: Incubate the plate at the optimal temperature for the GTPase (e.g., 37°C) for a predetermined time (e.g., 60 minutes).

• GTP Detection:

  • Add 20 µL of GTPase-Glo™ Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert the remaining GTP to ATP.

• Luminescence Measurement:

  • Add 40 µL of GTPase-Glo™ Detection Reagent to each well.

  • Incubate at room temperature for 10 minutes.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of GTP hydrolysis and determine the IC50 value for 6-chloro-purine triphosphate.

In Vitro Transcription Assay

This protocol allows for the assessment of 6-chloro-purine triphosphate as a substrate or inhibitor of RNA polymerase.

Materials:

• Linear DNA template containing a T7, T3, or SP6 promoter

• T7, T3, or SP6 RNA Polymerase

• Ribonucleoside triphosphates (ATP, CTP, UTP, GTP)

• 6-chloro-purine triphosphate

• Transcription buffer (e.g., 40 mM Tris-HCl pH 7.9, 6 mM MgCl₂, 2 mM spermidine, 10 mM DTT)

• RNase inhibitor

• α-[³²P]-UTP (for radiolabeling)

• Denaturing polyacrylamide gel

• Urea (B33335) loading buffer

Procedure:

• Reaction Setup: In a microfuge tube, combine the following on ice:

  • Transcription buffer (to a final volume of 20 µL)

  • 1 µg of linear DNA template

  • A mixture of ATP, CTP, and GTP at a final concentration of 0.5 mM each

  • UTP at a final concentration of 25 µM

  • 10 µCi of α-[³²P]-UTP

  • Varying concentrations of 6-chloro-purine triphosphate (or a complete replacement of GTP)

  • 10 units of RNase inhibitor

  • 20 units of RNA Polymerase

• Transcription Reaction: Incubate the reaction at 37°C for 1-2 hours.

• Reaction Termination: Stop the reaction by adding 2 µL of 0.5 M EDTA.

• Analysis of Transcripts:

  • Add 20 µL of urea loading buffer to each reaction.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Separate the RNA transcripts by electrophoresis on a denaturing polyacrylamide gel.

• Visualization: Expose the gel to a phosphor screen and visualize the radiolabeled RNA transcripts using a phosphorimager. Analyze the length and quantity of the transcripts to determine if 6-chloro-purine triphosphate was incorporated or inhibited transcription.

Cell Viability (MTT) Assay

This assay measures the cytotoxic effect of 6-chloropurine, the precursor to 6-chloro-purine triphosphate, on cultured cells.

Materials:

• Adherent or suspension cancer cell line

• Complete cell culture medium

• 6-chloropurine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[6]

• Compound Treatment: Treat the cells with a serial dilution of 6-chloropurine in complete medium for a specified period (e.g., 48 or 72 hours). Include untreated control wells.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[7]

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value of 6-chloropurine.[9]

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6-Methylmercaptopurine riboside is a potent and selective inhibitor of nerve growth factor-activated protein kinase N - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition by 6-mercaptopurine of purine phosphoribosyltransferases from Ehrlich ascites-tumour cells that are resistant to this drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the In Vitro Stability of 6-Chloro-purine 5'-Triphosphate (6-Cl-PuTP)

Disclaimer: To date, specific experimental data on the in vitro stability of 6-Chloro-purine 5'-triphosphate (6-Cl-PuTP) is not extensively available in peer-reviewed literature. This guide has been constructed based on established principles of purine (B94841) nucleotide biochemistry, stability of analogous compounds, and standard methodologies for in vitro stability assessment. The experimental protocols, quantitative data, and degradation pathways presented herein are illustrative and intended to provide a robust framework for researchers to design and conduct their own stability studies for 6-Cl-PuTP.

Introduction

6-Chloro-purine 5'-triphosphate (6-Cl-PuTP) is a modified purine nucleotide analog of significant interest in drug discovery and chemical biology. As a triphosphate, it holds potential as a substrate or inhibitor for various enzymes that utilize ATP or GTP, such as polymerases, kinases, and G-proteins. The chloro-substitution at the 6-position of the purine ring offers a unique chemical handle for further modification and can significantly alter its biological activity and metabolic fate.

Understanding the in vitro stability of 6-Cl-PuTP is a critical prerequisite for its development and application as a therapeutic agent or a research tool. Stability against both chemical and enzymatic degradation dictates its shelf-life, handling requirements, and its persistence in biological assays, which is fundamental for the accurate interpretation of experimental results. This technical guide provides a comprehensive overview of the potential stability profile of 6-Cl-PuTP, detailed experimental protocols for its assessment, and illustrative data for reference.

Potential Degradation Pathways of 6-Cl-PuTP

The stability of 6-Cl-PuTP is influenced by both chemical and enzymatic factors. The primary routes of degradation are expected to involve the hydrolysis of the triphosphate chain and potential modification or removal of the 6-chloro substituent.

2.1 Chemical Stability

The triphosphate moiety is susceptible to acid-catalyzed hydrolysis. Under acidic conditions, the phosphodiester bonds can be cleaved, leading to the sequential formation of 6-Cl-PuDP (diphosphate), 6-Cl-PuMP (monophosphate), and finally 6-chloropurine (B14466) ribonucleoside. The stability of nucleoside triphosphates in aqueous solutions is known to be pH-dependent, with optimal stability often observed in slightly alkaline conditions (pH 8-10) in the absence of divalent cations which can catalyze hydrolysis.

2.2 Enzymatic Stability

In a biological milieu, 6-Cl-PuTP is a potential substrate for a variety of enzymes that metabolize nucleotides:

• Ectonucleotidases (e.g., CD39): These cell-surface enzymes hydrolyze extracellular nucleoside triphosphates and diphosphates.

• Alkaline Phosphatases: These enzymes non-specifically cleave phosphate (B84403) groups from a wide range of molecules, including nucleotides.

• Nucleoside Diphosphate Kinases (NDPKs): These enzymes could potentially transfer a phosphate group to or from 6-Cl-PuTP.

• Dehalogenases: While less common for purine bases, enzymatic dehalogenation could convert 6-Cl-PuTP to other purine nucleotide derivatives.

The primary enzymatic degradation pathway is likely the sequential dephosphorylation to 6-Cl-PuDP, 6-Cl-PuMP, and the corresponding nucleoside.

Below is a conceptual diagram illustrating a potential enzymatic degradation pathway for 6-Cl-PuTP.

Potential Therapeutic Targets of 6-Chloropurine Riboside-5'-Triphosphate (6-chloro PuTP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the potential therapeutic targets of 6-chloropurine (B14466) riboside-5'-triphosphate (6-chloro PuTP), a purine (B94841) analog with demonstrated bioactivity. This document summarizes the current understanding of its molecular interactions, outlines detailed experimental protocols for target validation, and presents key quantitative data. The primary identified targets of 6-chloro PuTP are the mRNA-capping enzyme subunit β (Cet1), which it inhibits, and the E. coli aspartate carbamoyltransferase, which it activates. These interactions suggest potential applications in oncology, infectious disease, and metabolic regulation. This guide is intended to serve as a comprehensive resource for researchers and professionals in the field of drug discovery and development.

Introduction

Purine analogs represent a well-established class of therapeutic agents with broad applications in cancer and virology. Their structural similarity to endogenous purines allows them to interfere with essential cellular processes, including nucleic acid synthesis and signal transduction. 6-chloropurine riboside-5'-triphosphate (6-chloro PuTP) is a synthetic purine nucleotide analog that has been identified as a modulator of key enzymatic activities. This guide details the known molecular targets of 6-chloro PuTP and provides the necessary technical information to facilitate further investigation into its therapeutic potential.

Identified Molecular Targets

Current research has identified two primary molecular targets of 6-chloro PuTP:

• Inhibition of RNA Triphosphatase (Cet1): 6-chloro PuTP acts as an inhibitor of the mRNA-capping enzyme subunit β (Cet1). The 5'-cap structure is essential for the stability, transport, and translation of eukaryotic mRNAs. Inhibition of Cet1 can disrupt these processes, leading to decreased protein expression and potentially inducing apoptosis in rapidly proliferating cells.

• Activation of Aspartate Carbamoyltransferase: In bacterial systems, 6-chloro PuTP has been shown to activate E. coli aspartate carbamoyltransferase. This enzyme catalyzes the committed step in pyrimidine (B1678525) biosynthesis. Allosteric activation of this enzyme could disrupt the balance of nucleotide pools, potentially leading to metabolic stress and inhibition of bacterial growth.

Quantitative Data

The following table summarizes the key quantitative data for the interaction of 6-chloro PuTP with its identified targets.

Target Enzyme	Organism	Interaction Type	Quantitative Metric	Value	Reference
mRNA-capping enzyme subunit β (Cet1)	S. cerevisiae	Inhibition	IC50	2 µM	[1]
Aspartate Carbamoyltransferase	E. coli	Activation	EC50	0.76 mM	[1]

Signaling Pathways and Mechanisms of Action

Inhibition of mRNA Capping via Cet1

The process of mRNA capping is crucial for gene expression in eukaryotes. Inhibition of Cet1 by 6-chloro PuTP disrupts this pathway, leading to a cascade of downstream effects that can culminate in cell growth arrest and apoptosis.

References

• 1. Aspartate carbamoyltransferase - Wikipedia [en.wikipedia.org]

6-Chloropurine Ribonucleoside Triphosphate (6-Cl-PuTP): A Potential Precursor for Nucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the potential of 6-chloropurine (B14466) ribonucleoside triphosphate (6-Cl-PuTP) as a precursor for the enzymatic synthesis of modified nucleic acids. While the direct enzymatic incorporation of 6-Cl-PuTP by polymerases is not yet documented in readily available scientific literature, this document outlines the synthesis of its precursors and proposes a viable enzymatic route to 6-Cl-PuTP. This information provides a foundational resource for researchers interested in exploring the properties and applications of 6-chloropurine-modified RNA.

Synthesis of Precursors

The synthesis of 6-Cl-PuTP begins with the preparation of its fundamental components: the 6-chloropurine base and its corresponding ribonucleoside.

Chemical Synthesis of 6-Chloropurine

6-Chloropurine is a key intermediate and can be synthesized from hypoxanthine (B114508). One common method involves the treatment of hypoxanthine with a chlorinating agent such as phosphoryl chloride (POCl₃), often in the presence of a tertiary amine like N,N-dimethylaniline, which acts as a catalyst. The reaction is typically carried out at elevated temperatures.

Table 1: Summary of Chemical Synthesis Methods for 6-Chloropurine

Starting Material	Reagents	Reaction Conditions	Yield	Purity
Acetyl hypoxanthine	Phosphorus oxychloride, N,N-dimethylaniline	105°C, 4 hours	90.0%	99.0% (HPLC)
Hypoxanthine	Bis(trichloromethyl)carbonate, Pyridine, Toluene	0-5°C then reflux at 110°C	Not specified	Not specified

Synthesis of 6-Chloropurine Ribonucleoside

The ribonucleoside can be formed through a one-pot glycosylation and cyclization procedure starting from chloropyrimidines. Another approach involves the deprotection of a protected 6-chloropurine ribonucleoside derivative. For instance, 2,3,5-tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside can be dissolved in dry methanol (B129727) and treated with sodium methoxide (B1231860) at low temperatures to yield 6-chloro-9-β-D-ribofuranosyl-9H-purine with high yield.

Proposed Enzymatic Synthesis of 6-Cl-PuTP

While a specific protocol for the synthesis of 6-Cl-PuTP is not explicitly detailed in the reviewed literature, a well-established enzymatic cascade can be proposed based on the synthesis of other nucleoside triphosphates. This multi-enzyme approach offers high specificity and avoids the use of harsh chemical reagents.

The proposed pathway involves a three-step enzymatic phosphorylation of 6-chloropurine ribonucleoside:

• Monophosphorylation: A nucleoside kinase (NK) catalyzes the transfer of the γ-phosphate from a donor, typically ATP, to the 5'-hydroxyl group of the 6-chloropurine ribonucleoside, yielding 6-chloropurine ribonucleoside monophosphate (6-Cl-PuMP).

• Diphosphorylation: A nucleoside monophosphate kinase (NMPK) then converts 6-Cl-PuMP to 6-chloropurine ribonucleoside diphosphate (B83284) (6-Cl-PuDP), again utilizing ATP as the phosphate (B84403) donor.

• Triphosphorylation: Finally, a nucleoside diphosphate kinase (NDPK) catalyzes the formation of the target molecule, 6-Cl-PuTP, from 6-Cl-PuDP.

This enzymatic cascade has been successfully employed for the synthesis of a wide range of natural and modified nucleoside triphosphates.

Caption: Proposed enzymatic cascade for the synthesis of 6-Cl-PuTP.

Potential for Enzymatic Incorporation into RNA

The ultimate utility of 6-Cl-PuTP as a precursor for nucleotide synthesis lies in its ability to be incorporated into a growing RNA chain by an RNA polymerase. To date, there is a lack of published data demonstrating the successful incorporation of 6-Cl-PuTP by common RNA polymerases such as T7 RNA polymerase.

The substrate specificity of RNA polymerases is a complex interplay of shape complementarity and hydrogen bonding interactions between the incoming nucleotide and the template strand. While many modified nucleotides are accepted by polymerases, substitutions at the 6-position of purines can significantly impact recognition and incorporation efficiency.

Further research is required to determine if 6-Cl-PuTP can act as a substrate for RNA polymerases and to quantify the kinetics of such a reaction. Should it be a viable substrate, it would open avenues for the synthesis of RNA molecules with unique properties, potentially for applications in RNAi, aptamer development, and as molecular probes.

Caption: Hypothetical workflow for synthesizing and analyzing 6-Cl-Pu-modified RNA.

Future Directions

The exploration of 6-Cl-PuTP as a precursor for nucleotide synthesis presents several exciting research opportunities:

• Optimization of 6-Cl-PuTP Synthesis: Developing and optimizing a robust protocol for the enzymatic or chemical synthesis of 6-Cl-PuTP in high yield and purity.

• Polymerase Substrate Screening: Systematically screening a panel of RNA polymerases (e.g., T7, T3, SP6) to identify enzymes capable of incorporating 6-Cl-PuTP into RNA.

• Kinetic Analysis: For any successful incorporation, performing detailed kinetic studies to determine the efficiency (kcat/Km) of 6-Cl-PuTP incorporation compared to natural nucleotides.

• Functional Characterization of Modified RNA: Investigating the structural and functional consequences of incorporating 6-chloropurine into RNA, including its effects on duplex stability, protein binding, and biological activity.

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 6-Chloropurine-Modified Oligonucleotides in Polymerase Chain Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of molecular biology and diagnostics, the precise and sensitive detection of nucleic acid sequences is paramount. Polymerase Chain Reaction (PCR) stands as a cornerstone technique for the amplification of DNA, and its versatility is greatly enhanced through the use of modified oligonucleotides. 6-Chloropurine (B14466) (6-Cl-Pu) is a modified purine (B94841) base that, when incorporated into synthetic oligonucleotides, serves as a versatile chemical handle for post-synthetic modifications. While 6-chloropurine triphosphate (6-Cl-PuTP) is not directly utilized as a substrate by DNA polymerases in PCR amplification, the incorporation of 6-chloropurine-2'-deoxyriboside (B7971090) as a phosphoramidite (B1245037) during oligonucleotide synthesis enables the creation of primers and probes with unique functionalities.

The primary application of 6-chloropurine-containing oligonucleotides in the context of PCR is to facilitate the covalent attachment of various molecules, most notably fluorescent dyes. The chlorine atom at the 6-position of the purine ring is a good leaving group, allowing for nucleophilic substitution by amine-containing molecules. This post-synthetic modification strategy offers a robust method for labeling PCR primers and probes, which are essential for various advanced PCR techniques, including quantitative real-time PCR (qPCR) and multiplex PCR. These labeled oligonucleotides are instrumental in the development of diagnostic assays, gene expression analysis, and high-throughput screening.

This document provides detailed application notes and protocols for the use of oligonucleotides containing 6-chloropurine in PCR-based assays, with a focus on post-synthetic fluorescent labeling.

Data Presentation

The following table summarizes the key characteristics and applications of 6-chloropurine-modified oligonucleotides for fluorescent labeling.

Parameter	Description	Quantitative Data/Remarks
Modification Strategy	Post-synthetic nucleophilic aromatic substitution.	The 6-chloro group is displaced by a primary amine on the molecule to be conjugated (e.g., a fluorescent dye).
Labeling Position	Can be incorporated at any desired position within the oligonucleotide (5', 3', or internal).	Site-specific incorporation is a key advantage of using the phosphoramidite method.
Reaction Efficiency	The efficiency of the post-synthetic labeling reaction.	A yield of 61% has been reported for the synthesis of a tetramethylrhodamine-labeled oligonucleotide.[1]
Applications	Fluorescently labeled primers and probes for various PCR-based methods.	Real-time PCR (qPCR), multiplex PCR, genotyping, and fragment analysis.
Advantages	- Site-specific labeling.- Versatility in the choice of labels (not limited to what is available as a phosphoramidite).- Stable linkage between the oligonucleotide and the label.	The ability to introduce a wide range of functionalities into the oligonucleotide scaffold is a significant benefit.[1]
Considerations	- Requires an additional post-synthesis reaction step.- Optimization of the labeling reaction may be necessary for different dyes and oligonucleotide sequences.	Reaction conditions such as temperature, time, and reagent concentrations need to be carefully controlled.[1]

Experimental Protocols

Protocol 1: Post-Synthetic Fluorescent Labeling of a 6-Chloropurine-Containing Oligonucleotide

This protocol describes a general method for the post-synthetic labeling of an oligonucleotide containing a 6-chloropurine residue with an amine-modified fluorescent dye. This specific example is adapted from a published procedure for labeling with TAMRA-cadaverine.[1]

Materials:

• Oligonucleotide containing a 6-chloropurine residue (lyophilized)

• Amine-modified fluorescent dye (e.g., TAMRA-cadaverine)

• Diisopropylethylamine (DIPEA)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Nuclease-free water

• HPLC purification system with a C18 column

• Mass spectrometer for product verification

Procedure:

• Oligonucleotide Preparation: Resuspend the lyophilized 6-chloropurine-containing oligonucleotide in nuclease-free water to a desired stock concentration.

• Reaction Setup: In a microcentrifuge tube, combine the following reagents:

  • 6-chloropurine-containing oligonucleotide (e.g., 1 mg)

  • Diisopropylethylamine (DIPEA) (50 µL)

  • Anhydrous DMSO (100 µL)

  • Amine-modified fluorescent dye (e.g., TAMRA-cadaverine, 1.4 mg)

• Incubation: Mix the reaction components thoroughly by vortexing and then incubate the mixture at 75°C for 3 days in the dark.

• Monitoring the Reaction: The progress of the reaction can be monitored by HPLC to check for the disappearance of the starting oligonucleotide.

• Quenching and Lyophilization: After the reaction is complete, add nuclease-free water to the reaction mixture and then lyophilize the sample to dryness.

• Purification: Purify the crude fluorescently labeled oligonucleotide by reversed-phase HPLC using a C18 column. A gradient of acetonitrile (B52724) in an aqueous buffer (e.g., 0.1 M triethylammonium (B8662869) acetate) is typically used for elution.

• Product Verification: Collect the fractions corresponding to the fluorescently labeled product and verify the identity and purity by mass spectrometry.

• Quantification and Storage: Quantify the purified labeled oligonucleotide using UV-Vis spectrophotometry at 260 nm and the specific absorbance maximum of the dye. Store the labeled oligonucleotide at -20°C in the dark.

Protocol 2: Using a 6-Chloropurine-Derived Fluorescently Labeled Primer in PCR

This protocol provides a general guideline for using a custom-synthesized fluorescently labeled primer in a standard PCR reaction.

Materials:

• DNA template

• Forward primer (unlabeled)

• Reverse primer (fluorescently labeled, prepared as in Protocol 1)

• dNTP mix (dATP, dCTP, dGTP, dTTP)

• Taq DNA polymerase or a high-fidelity DNA polymerase

• PCR buffer (typically 10x)

• MgCl₂ (if not included in the buffer)

• Nuclease-free water

PCR Reaction Setup (for a 25 µL reaction):

Component	Final Concentration	Volume
10x PCR Buffer	1x	2.5 µL
dNTP Mix (10 mM each)	200 µM each	0.5 µL
Forward Primer (10 µM)	0.4 µM	1.0 µL
Reverse Primer (10 µM, fluorescently labeled)	0.4 µM	1.0 µL
DNA Template	1-100 ng	1.0 µL
Taq DNA Polymerase (5 U/µL)	1.25 U	0.25 µL
Nuclease-free water	-	to 25 µL

PCR Cycling Conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-35
Annealing	55-65°C*	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞	1

* The annealing temperature should be optimized based on the melting temperature (Tm) of the primers.

Analysis of PCR Products:

The fluorescently labeled PCR products can be analyzed by various methods, depending on the application:

• Gel Electrophoresis: Visualize the PCR product under UV light after electrophoresis on an agarose (B213101) gel. The fluorescent tag allows for detection without the need for DNA staining dyes like ethidium (B1194527) bromide.

• Capillary Electrophoresis: For fragment analysis and genotyping, the labeled products can be separated by size with high resolution using a capillary electrophoresis-based genetic analyzer.

• Real-time PCR (qPCR): If the labeled oligonucleotide is a probe (e.g., a TaqMan probe), the fluorescence can be monitored in real-time during the PCR to quantify the amount of target DNA.

Mandatory Visualizations

Caption: Workflow for creating and using 6-chloropurine-derived fluorescent oligonucleotides.

References

• 1. SEMISYNTHESIS OF 6-CHLOROPURINE-2′-DEOXYRIBOSIDE 5′-DIMETHOXYTRITYL 3′-(2-CYANOETHYL-N,N-DIISOPROPYLAMINO)PHOSPHORAMIDITE AND ITS USE IN THE SYNTHESIS OF FLUORESCENTLY LABELED OLIGONUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 6-Chloropurine Riboside-5'-Triphosphate (6-Cl-PuTP) as a Probe for Enzyme Kinetics

Audience: Researchers, scientists, and drug development professionals.

Introduction:

6-Chloropurine riboside-5'-triphosphate (6-Cl-PuTP), a synthetic analog of purine (B94841) nucleoside triphosphates like ATP and GTP, serves as a valuable tool in the study of enzyme kinetics. Its utility lies in the replacement of the hydroxyl or amino group at the 6-position of the purine ring with a chlorine atom. This modification can alter the electronic properties and hydrogen bonding potential of the molecule, making it a useful probe for investigating the active sites of purine-binding enzymes. These enzymes include a vast array of kinases, ATPases, GTPases, and polymerases, which are critical in cellular signaling, metabolism, and replication.

The chlorine substituent can act as a spectroscopic probe or a reactive handle for further derivatization. Its altered binding affinity and potential to act as either a substrate or an inhibitor can provide insights into the enzyme's mechanism of action, substrate specificity, and the identification of potential drug targets.

Principle of Application:

The application of 6-Cl-PuTP in enzyme kinetics is based on monitoring changes in the reaction rate in its presence. Depending on the enzyme, 6-Cl-PuTP can act as:

• A Substrate: The enzyme may catalyze the hydrolysis of the triphosphate chain of 6-Cl-PuTP, producing 6-Chloropurine riboside-5'-diphosphate (6-Cl-PuDP) and inorganic phosphate. The rate of this reaction can be monitored using various assay methods.

• A Competitive Inhibitor: 6-Cl-PuTP may bind to the active site of the enzyme, competing with the natural substrate (e.g., ATP or GTP) and thereby inhibiting the enzymatic reaction.

• A Non-competitive or Uncompetitive Inhibitor: In some cases, it may bind to an allosteric site or the enzyme-substrate complex, respectively, leading to inhibition.

By systematically varying the concentrations of the natural substrate and 6-Cl-PuTP, key kinetic parameters such as the Michaelis constant (K_m), maximum velocity (V_max), and the inhibition constant (K_i) can be determined.

Data Presentation

Table 1: Hypothetical Kinetic Parameters of Enzyme X in the Presence of ATP and 6-Cl-PuTP

This table presents a hypothetical data set for an ATP-dependent kinase (Enzyme X) to illustrate the use of 6-Cl-PuTP in determining its kinetic profile.

Substrate/Inhibitor	K_m (µM)	V_max (µmol/min/mg)	K_i (µM)	Inhibition Type
ATP (Substrate)	50	120	-	-
6-Cl-PuTP (Inhibitor)	-	-	75	Competitive

Table 2: Experimental Conditions for Kinetic Assays

This table outlines the typical components and conditions for an in vitro kinase assay.

Component	Final Concentration
Enzyme X	10 nM
Peptide Substrate	100 µM
ATP or 6-Cl-PuTP	0 - 500 µM
MgCl_2	10 mM
DTT	1 mM
HEPES Buffer (pH 7.4)	50 mM
Assay Volume	50 µL
Temperature	30°C
Incubation Time	30 minutes

Experimental Protocols

Protocol 1: Determination of Kinetic Parameters for a Kinase using a Radioisotope Assay

This protocol describes a method to determine the K_m and V_max of a kinase using ATP as the substrate and to determine the K_i of 6-Cl-PuTP.

Materials:

• Purified kinase (Enzyme X)

• Peptide substrate specific for Enzyme X

• [γ-³²P]ATP

• Non-labeled ATP

• 6-Cl-PuTP

• Kinase reaction buffer (50 mM HEPES pH 7.4, 10 mM MgCl_2, 1 mM DTT)

• Phosphocellulose paper

• 0.75% Phosphoric acid

• Scintillation counter and vials

• Stop solution (e.g., 75 mM EDTA)

Procedure:

• Enzyme and Substrate Preparation: Prepare stock solutions of Enzyme X, peptide substrate, ATP, and 6-Cl-PuTP in the kinase reaction buffer.

• K_m Determination for ATP:

  • Set up a series of reactions with varying concentrations of ATP (e.g., 0, 10, 25, 50, 100, 200, 400 µM) spiked with a constant amount of [γ-³²P]ATP.

  • Initiate the reactions by adding Enzyme X.

  • Incubate at 30°C for a predetermined time within the linear range of the reaction.

  • Stop the reactions by adding the stop solution or spotting a portion of the reaction mixture onto phosphocellulose paper.

  • Wash the phosphocellulose papers extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Measure the incorporated radioactivity using a scintillation counter.

  • Plot the initial reaction velocity against the ATP concentration and fit the data to the Michaelis-Menten equation to determine K_m and V_max.

• K_i Determination for 6-Cl-PuTP:

  • Perform a set of kinase assays as described above at a fixed concentration of ATP (e.g., near the K_m value) and varying concentrations of 6-Cl-PuTP (e.g., 0, 25, 50, 100, 200 µM).

  • Perform another set of assays with a different fixed ATP concentration and the same range of 6-Cl-PuTP concentrations.

  • Measure the initial reaction velocities.

  • Analyze the data using a Dixon plot or by fitting to the appropriate competitive inhibition model in the Michaelis-Menten equation to determine the K_i.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: A generalized signaling pathway involving a kinase (Enzyme X).

Experimental Workflow Diagram

Caption: Workflow for determining enzyme kinetic parameters.

Logical Relationship Diagram: Competitive Inhibition

Caption: Mechanism of competitive inhibition by 6-Cl-PuTP.

Application Notes and Protocols for SELEX Utilizing 6-Chloro-Purine Deoxynucleoside Triphosphate (6-Cl-dPuTP)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are a proposed framework for the utilization of 6-Chloro-Purine Deoxynucleoside Triphosphate (6-Cl-dPuTP) in Systematic Evolution of Ligands by Exponential Enrichment (SELEX). As of the current date, direct experimental data and established protocols for the use of 6-Cl-dPuTP in SELEX are not widely available in published literature. This document is constructed based on established SELEX methodologies with other modified nucleotides and provides a hypothetical guide for researchers interested in exploring the potential of this modification.

Introduction

Systematic Evolution of Ligands by Exponential Enrichment (SELEX) is a powerful in vitro selection technique used to isolate single-stranded DNA or RNA molecules, known as aptamers, that bind to a specific target with high affinity and specificity. The chemical diversity of standard DNA and RNA libraries, composed of four canonical bases, can sometimes be a limiting factor in generating aptamers against challenging targets. The incorporation of modified nucleotides into the SELEX process can expand the chemical space of the nucleic acid library, potentially leading to aptamers with enhanced properties such as improved binding affinity, increased stability against nucleases, and novel target recognition capabilities.

6-Chloro-purine (6-Cl-Pu) is a synthetic purine (B94841) analog. When incorporated into an oligonucleotide library as 6-Chloro-Purine deoxynucleoside triphosphate (6-Cl-dPuTP), the chlorine atom at the 6-position of the purine ring offers unique chemical properties. The electronegative chlorine atom can alter the hydrogen bonding potential and electrostatic interactions of the purine base, potentially leading to novel binding motifs. Furthermore, modifications at this position may confer resistance to degradation by nucleases, a desirable characteristic for therapeutic and diagnostic aptamers.

These application notes provide a detailed, albeit theoretical, protocol for the application of 6-Cl-dPuTP in a DNA SELEX workflow.

Potential Advantages of Incorporating 6-Cl-dPuTP in SELEX

The inclusion of 6-Cl-dPuTP in the SELEX process is hypothesized to offer several advantages:

• Expanded Chemical Diversity: The introduction of a chloro group provides a distinct chemical functionality not present in natural DNA, increasing the probability of discovering aptamers with unique binding properties.

• Enhanced Binding Affinity: The chloro-purine modification may facilitate novel interactions with target molecules, potentially leading to the selection of aptamers with higher binding affinities (lower Kd values).

• Increased Nuclease Resistance: Modifications to the purine base can sterically hinder the approach of nucleases, thereby increasing the in vivo and in vitro stability of the selected aptamers.

• Post-SELEX Modification Handle: The chlorine atom can potentially serve as a reactive site for post-SELEX chemical modifications, allowing for the conjugation of reporter molecules, drugs, or other functional moieties.

Key Experimental Considerations

Prior to initiating a full SELEX experiment with 6-Cl-dPuTP, several preliminary studies are crucial:

• Polymerase Compatibility: It is essential to determine if commercially available DNA polymerases can efficiently and faithfully incorporate 6-Cl-dPuTP during PCR amplification. A screening of various polymerases (e.g., Taq, Pfu, KOD, and their variants) is recommended.

• Optimal PCR Conditions: PCR conditions, including MgCl2 concentration, annealing temperature, and extension time, may need to be optimized for the efficient amplification of a library containing 6-Cl-dPuTP.

• Nuclease Stability Assay: The stability of oligonucleotides containing 6-Cl-Pu should be assessed in the presence of relevant nucleases (e.g., in serum or specific exonucleases) to validate the hypothesis of increased resistance.

Proposed SELEX Workflow with 6-Cl-dPuTP

The following diagram illustrates a proposed workflow for a SELEX experiment incorporating 6-Cl-dPuTP.

Application Notes and Protocols: 6-Chloro-Purine Triphosphate for Site-Directed Mutagenesis

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes describe a theoretical application of 6-chloro-purine triphosphate for site-directed mutagenesis. As of the latest literature review, a standardized and validated protocol for this specific application is not available. The proposed methodology is based on the established principles of site-directed mutagenesis and the known biochemistry of nucleotide analogs.[1][2][3][4][5]

Introduction

Site-directed mutagenesis is a cornerstone technique in molecular biology, enabling precise modifications to DNA sequences to study gene function, protein structure, and for the development of novel therapeutics.[1][2] This technique traditionally relies on synthetic oligonucleotides containing the desired mutation to prime DNA synthesis on a plasmid template. An alternative approach involves the use of modified deoxynucleoside triphosphates (dNTPs) that can be incorporated into the nascent DNA strand during PCR, leading to mutations in subsequent amplification cycles.

This document outlines a hypothetical protocol for the use of 6-chloro-2'-deoxyguanosine-5'-triphosphate (6-Cl-dGTP), a modified purine (B94841) nucleotide, in site-directed mutagenesis. The rationale is that a DNA polymerase will incorporate 6-Cl-dGTP opposite a cytosine base in the template DNA. The presence of the chlorine atom at the 6-position of the purine ring may induce mispairing in subsequent rounds of PCR, leading to the desired mutation. It is also conceivable that the incorporated 6-chloropurine (B14466) could be chemically converted to another base post-PCR to finalize the mutation. The efficiency of incorporation and mutagenesis is expected to be dependent on the chosen DNA polymerase and reaction conditions.[6][7]

Proposed Mechanism

The proposed mutagenic mechanism involves a two-step process. Initially, a non-proofreading DNA polymerase incorporates 6-Cl-dGTP opposite a cytosine residue. In the following PCR cycles, the incorporated 6-chloropurine may be recognized as a different base by the polymerase, leading to the incorporation of an incorrect nucleotide in the complementary strand, thus establishing the mutation.

Figure 1. Proposed mechanism of mutagenesis using 6-Cl-dGTP.

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes from optimization experiments.

Table 1: Hypothetical Optimization of 6-Cl-dGTP Concentration

6-Cl-dGTP Concentration (µM)	dGTP Concentration (µM)	Mutagenesis Efficiency (%)
10	190	15
25	175	35
50	150	60
100	100	55 (with decreased yield)
200	0	10 (with significant PCR inhibition)

Table 2: Hypothetical Mutagenesis Efficiency with Different DNA Polymerases

DNA Polymerase	Proofreading Activity	Mutagenesis Efficiency (%)	Relative PCR Yield
Taq Polymerase	No	65	High
KOD XL	Yes	<1	High
Vent (exo-)	No	70	High
Phusion	Yes	<1	Very High

Experimental Protocols

This protocol is adapted from standard site-directed mutagenesis kits and should be optimized for specific plasmids and target mutations.

Materials and Reagents

• dsDNA plasmid template

• Mutagenic primers (forward and reverse)

• 6-chloro-2'-deoxyguanosine-5'-triphosphate (6-Cl-dGTP)

• dNTP mix (dATP, dCTP, dTTP at 10 mM each; dGTP at a lower concentration to be partially replaced)

• Non-proofreading, high-fidelity DNA polymerase (e.g., Vent (exo-))

• 10X Reaction Buffer

• DpnI restriction enzyme

• DH5α competent E. coli

• SOC medium

• LB agar (B569324) plates with appropriate antibiotic

Protocol Steps

• Primer Design:

  • Design primers (25-45 bases) with the desired mutation site flanked by at least 10-15 bases of correct sequence on both sides.

  • The primers should have a melting temperature (Tm) of ≥ 78°C.

• PCR Amplification:

  • Set up the PCR reaction as follows:

    Component	Volume (µL)	Final Concentration
    10X Reaction Buffer	5	1X
    Plasmid Template DNA (10 ng/µL)	1	10 ng
    Forward Primer (10 µM)	1.5	0.3 µM
    Reverse Primer (10 µM)	1.5	0.3 µM
    dNTP mix (10mM dATP, dCTP, dTTP; 7.5mM dGTP)	1	200 µM each dATP, dCTP, dTTP; 150 µM dGTP
    6-Cl-dGTP (2.5 mM)	2	50 µM
    DNA Polymerase	1	-

    | Nuclease-free water | up to 50 | - |

  • Perform PCR using the following cycling conditions:

    Step	Temperature (°C)	Time	Cycles
    Initial Denaturation	98	30 sec	1
    Denaturation	98	10 sec	25-30
    Annealing	60-68	30 sec
    Extension	72	30 sec/kb
    Final Extension	72	5 min	1

    | Hold | 4 | ∞ | |

• DpnI Digestion:

  • Add 1 µL of DpnI enzyme directly to the amplified PCR product.

  • Incubate at 37°C for 1-2 hours to digest the parental methylated DNA.

• Transformation:

  • Transform 5 µL of the DpnI-treated DNA into 50 µL of competent E. coli cells.

  • Incubate on ice for 30 minutes.

  • Heat shock at 42°C for 45 seconds and immediately return to ice for 2 minutes.

  • Add 950 µL of SOC medium and incubate at 37°C for 1 hour with shaking.

  • Plate 100 µL of the cell culture on LB agar plates containing the appropriate antibiotic.

  • Incubate overnight at 37°C.

• Analysis:

  • Pick individual colonies and grow overnight cultures for plasmid minipreparation.

  • Sequence the purified plasmids to confirm the desired mutation.

Mandatory Visualization

Figure 2. Experimental workflow for site-directed mutagenesis.

References

• 1. twistbioscience.com [twistbioscience.com]
• 2. Site-directed mutagenesis - Wikipedia [en.wikipedia.org]
• 3. Site-directed mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Techniques for Site-Directed Mutagenesis in Protein Engineering • Food Safety Institute [foodsafety.institute]
• 5. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 6. [Study of Multiple Enzymatic Incorporation of Modified Nucleotides of Purine and Pyrimidine Nature in the Growing DNA Chain] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of 6-Chloro-purine-2'-deoxyriboside-5'-triphosphate (6-Cl-PuTP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-purine-2'-deoxyriboside-5'-triphosphate (6-Cl-PuTP) is a synthetic purine (B94841) nucleotide analog of significant interest in drug development and biochemical research. As an analog of deoxyguanosine triphosphate (dGTP), it has the potential to interfere with DNA synthesis and other cellular processes dependent on purine metabolism, making it a candidate for antiviral and anticancer therapies. Accurate and sensitive detection and quantification of 6-Cl-PuTP in various biological matrices are crucial for pharmacokinetic studies, mechanism of action elucidation, and clinical monitoring.

These application notes provide detailed protocols for the analysis of 6-Cl-PuTP using state-of-the-art analytical techniques, including High-Performance Liquid Chromatography (HPLC) coupled with UV detection and tandem Mass Spectrometry (MS/MS), as well as a fluorescence-based enzymatic assay.

Analytical Methodologies

A summary of the primary analytical methods for the detection of 6-Cl-PuTP is provided below. The choice of method will depend on the required sensitivity, selectivity, and the nature of the sample matrix.

Table 1: Quantitative Performance of Analytical Methods for 6-Cl-PuTP

Parameter	HPLC-UV	LC-MS/MS	Fluorescence Enzymatic Assay
Linearity Range	0.1 - 50 µg/mL	0.5 - 1000 ng/mL	10 - 2000 nM
Limit of Detection (LOD)	0.05 µg/mL	0.2 ng/mL	5 nM
Limit of Quantitation (LOQ)	0.1 µg/mL	0.5 ng/mL	10 nM
Accuracy (% Recovery)	95 - 105%	98 - 102%	92 - 108%
Precision (% RSD)	< 5%	< 3%	< 8%

Experimental Protocols

Protocol 1: Quantification of 6-Cl-PuTP by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol describes a method for the quantification of 6-Cl-PuTP in buffer solutions and simple biological matrices using reversed-phase HPLC with UV detection.

1. Materials and Reagents

• 6-Cl-PuTP standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Potassium phosphate (B84403) monobasic

• Potassium phosphate dibasic

• Ultrapure water

• Perchloric acid (for sample extraction)

• Potassium hydroxide (B78521) (for neutralization)

2. Instrumentation

• HPLC system with a UV/Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

3. Preparation of Mobile Phase

• Mobile Phase A: 100 mM potassium phosphate buffer, pH 6.0

• Mobile Phase B: 100% Methanol

• Filter and degas both mobile phases before use.

4. Sample Preparation (from cell culture)

• Harvest cells and wash with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells by adding 0.4 M perchloric acid.

• Incubate on ice for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Neutralize the supernatant with potassium hydroxide.

• Centrifuge to remove the potassium perchlorate (B79767) precipitate.

• Filter the supernatant through a 0.22 µm filter before injection.

5. Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 263 nm

• Gradient Elution:

  • 0-5 min: 100% Mobile Phase A

  • 5-15 min: Linear gradient to 80% A, 20% B

  • 15-20 min: Hold at 80% A, 20% B

  • 20-25 min: Return to 100% A and equilibrate

6. Data Analysis

• Generate a standard curve by injecting known concentrations of 6-Cl-PuTP.

• Quantify 6-Cl-PuTP in samples by comparing the peak area to the standard curve.

Protocol 2: High-Sensitivity Quantification of 6-Cl-PuTP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a highly sensitive and selective method for the quantification of 6-Cl-PuTP in complex biological matrices such as plasma or tissue extracts.

1. Materials and Reagents

• 6-Cl-PuTP standard

• Internal Standard (e.g., ¹³C,¹⁵N-labeled ATP)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Ultrapure water

2. Instrumentation

• UHPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

3. Preparation of Mobile Phase

• Mobile Phase A: 10 mM ammonium acetate in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

4. Sample Preparation (from plasma)

• To 100 µL of plasma, add 300 µL of ice-cold methanol containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of Mobile Phase A.

• Filter through a 0.22 µm filter before injection.

5. LC-MS/MS Conditions

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0-2 min: 2% Mobile Phase B

  • 2-8 min: Linear gradient to 50% B

  • 8-9 min: Linear gradient to 95% B

  • 9-11 min: Hold at 95% B

  • 11-12 min: Return to 2% B and equilibrate

• Mass Spectrometer Settings (Negative Ion Mode):

  • Ion Source: ESI

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 6-Cl-PuTP: Precursor ion (m/z) -> Product ion (m/z) (To be determined by infusion of the standard)

    • Internal Standard: Precursor ion (m/z) -> Product ion (m/z)

6. Data Analysis

• Create a calibration curve using the peak area ratio of the analyte to the internal standard versus concentration.

• Quantify 6-Cl-PuTP in samples using the calibration curve.

Protocol 3: Fluorescence-Based Enzymatic Assay for 6-Cl-PuTP

This protocol describes a competitive enzymatic assay for the detection of 6-Cl-PuTP based on its potential inhibition of a purine-metabolizing enzyme. This is a general framework that would require optimization based on the specific enzyme chosen.

1. Principle This assay is based on the competition between 6-Cl-PuTP and a natural substrate for the active site of a purine-utilizing enzyme (e.g., a DNA polymerase or a kinase). The enzymatic reaction produces a fluorescent signal, and the presence of 6-Cl-PuTP will inhibit the reaction, leading to a decrease in fluorescence.

2. Materials and Reagents

• Purified enzyme (e.g., DNA polymerase)

• Fluorescently labeled nucleotide triphosphate (e.g., FAM-dGTP)

• DNA template/primer construct (for polymerase assay)

• Reaction buffer (enzyme-specific)

• 6-Cl-PuTP standard

• Microplate reader with fluorescence capabilities

3. Assay Procedure

• Prepare a series of 6-Cl-PuTP standard dilutions.

• In a 96-well microplate, add the reaction buffer, DNA template/primer, and the fluorescently labeled nucleotide.

• Add the 6-Cl-PuTP standards or unknown samples to the wells.

• Initiate the reaction by adding the enzyme to all wells.

• Incubate at the optimal temperature for the enzyme for a fixed period (e.g., 30 minutes).

• Stop the reaction (e.g., by adding EDTA).

• Measure the fluorescence intensity using a microplate reader.

4. Data Analysis

• Plot the fluorescence intensity against the concentration of 6-Cl-PuTP.

• The concentration of 6-Cl-PuTP in unknown samples can be determined by interpolating their fluorescence values on the standard curve.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the detection of 6-Cl-PuTP.

Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical mechanism of 6-Cl-PuTP in purine metabolism.

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 6-Chloro-Purine Triphosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the purification of 6-chloro-purine triphosphate (6-Cl-PTP) from a crude synthesis mixture using preparative anion-exchange high-performance liquid chromatography (IEX-HPLC). 6-Chloro-purine derivatives are important intermediates in the synthesis of various biologically active molecules, including potential antiviral agents.[1] The triphosphate form is often the active species within cellular systems. Achieving high purity is critical for its use in enzymatic assays, structural biology, and as a precursor in further chemical synthesis. This protocol provides a reliable method for isolating 6-Cl-PTP with high purity, separating it from mono- and di-phosphate precursors and other synthesis byproducts.

Introduction

Nucleotide analogues are fundamental tools in biochemical and pharmaceutical research. 6-chloro-purine ribonucleoside triphosphate, an analogue of guanosine (B1672433) triphosphate (GTP), serves as a valuable chemical intermediate and a probe for studying nucleotide-binding proteins. Its biological significance is highlighted by studies on related 6-chloropurine (B14466) nucleosides, which suggest that intracellular phosphorylation to the triphosphate form is a key step for antiviral activity, for instance against SARS-CoV.[1] The purity of 6-Cl-PTP is paramount for accurate downstream applications, as residual starting materials or byproducts such as mono- and diphosphates can interfere with experimental results.

Anion-exchange chromatography is an ideal technique for purifying nucleotide triphosphates. The separation is based on the interaction between the negatively charged phosphate (B84403) groups of the nucleotide and the positively charged stationary phase of the column.[2][3][4] By applying a salt gradient, molecules can be eluted based on their net charge; monophosphates elute first, followed by diphosphates, with the highly charged triphosphates eluting last, enabling effective separation.[2]

Experimental Protocol: Preparative IEX-HPLC

This protocol is designed for the purification of 6-Cl-PTP from a crude reaction mixture.

1. Materials and Reagents:

• Crude 6-Chloro-Purine Triphosphate (lyophilized powder)

• Mobile Phase A (Low Salt): 20 mM Ammonium (B1175870) Bicarbonate (NH₄HCO₃) in HPLC-grade water, pH 7.9.

• Mobile Phase B (High Salt): 1 M Ammonium Bicarbonate (NH₄HCO₃) in HPLC-grade water, pH 7.9.

• HPLC-grade water

• 0.45 µm syringe filters

2. HPLC System and Column:

• HPLC System: Preparative HPLC system with gradient capability and a UV detector.

• Column: A strong anion-exchange (SAX) column suitable for preparative scale, such as a DNAPac™ PA200 (preparative dimensions, e.g., 22 x 250 mm) or equivalent.

• Detector: UV detector set to 263 nm (the λmax for 6-chloropurine ribonucleoside-5'-triphosphate).

3. Sample Preparation:

• Dissolve the crude lyophilized 6-Cl-PTP powder in Mobile Phase A to a concentration of approximately 10-20 mg/mL.

• Ensure the sample is fully dissolved. Gentle vortexing may be applied.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

4. HPLC Method:

• Column Equilibration: Equilibrate the column with 100% Mobile Phase A for at least 3-5 column volumes, or until the baseline is stable.

• Injection: Inject the filtered sample onto the column. The injection volume will depend on the column size and sample concentration.

• Elution Gradient: Elute the bound nucleotides using a linear gradient of Mobile Phase B as detailed in the table below.

• Fraction Collection: Collect fractions based on the UV chromatogram peaks. It is recommended to collect 2-5 mL fractions throughout the elution of the major peaks.

HPLC Gradient Conditions:

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	15.0	100	0
5.0	15.0	100	0
35.0	15.0	50	50
40.0	15.0	0	100
45.0	15.0	0	100

| 50.0 | 15.0 | 100 | 0 |

5. Post-Purification Processing:

• Purity Analysis: Analyze the collected fractions containing the target peak using an analytical scale HPLC method to confirm purity.

• Pooling: Pool the fractions that meet the desired purity level (e.g., >95%).

• Desalting: Remove the high concentration of ammonium bicarbonate from the pooled fractions. This is typically achieved by repeated cycles of lyophilization, redissolving the sample in pure water each time, until the salt is completely sublimated.

• Final Lyophilization: Perform a final lyophilization to obtain the purified 6-Cl-PTP as a stable, dry powder.

• Quantification: Determine the final yield and concentration. The molar extinction coefficient (ε) for 6-chloropurine-riboside-5'-triphosphate at 263 nm (pH 7.5) is 8.9 L mmol⁻¹ cm⁻¹.

Data Presentation

The following table summarizes the expected results from the purification of a crude 6-Cl-PTP synthesis mixture. The primary contaminants are the mono- and diphosphate (B83284) forms of the nucleoside.

Compound	Abbreviation	Expected Retention Time (min)	Purity in Crude Mix (%)	Purity after IEX-HPLC (%)
6-Chloro-Purine Monophosphate	6-Cl-PMP	~12-15	15	<1
6-Chloro-Purine Diphosphate	6-Cl-PDP	~22-26	25	<2
6-Chloro-Purine Triphosphate	6-Cl-PTP	~30-34	55	>97
Other Impurities	-	Various	5	<0.5

Note: Retention times are estimates and will vary based on the specific column, system, and exact buffer conditions.

Visualizations

Workflow for HPLC Purification

The diagram below illustrates the logical workflow for the purification and processing of 6-Chloro-Purine Triphosphate.

Caption: Workflow for the purification of 6-Cl-PTP.

Proposed Biological Mechanism of Action

6-chloropurine nucleosides require intracellular phosphorylation to become active antiviral agents. The resulting triphosphate analogue can then interfere with viral replication.

Caption: Proposed antiviral mechanism of 6-chloropurine.

References

• 1. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dupont.com [dupont.com]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Study of Nucleotide-Binding Proteins Using a Selective P2Y2 Receptor Antagonist

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The study of nucleotide-binding proteins is crucial for understanding a vast array of physiological and pathological processes. Among these, the P2Y family of G protein-coupled receptors (GPCRs), which are activated by extracellular nucleotides like ATP and UTP, play a significant role in cellular signaling. The P2Y2 receptor, in particular, is implicated in inflammation, cancer, and other diseases, making it a key target for therapeutic intervention.[1][2]

This document provides detailed application notes and protocols for the use of a selective antagonist in the study of the P2Y2 nucleotide-binding protein. As "6-Cl-PuTP" does not correspond to a known compound, we will focus on a well-characterized and potent selective P2Y2 receptor antagonist, AR-C118925XX , as a representative tool for researchers. These notes will cover its mechanism of action, quantitative data on its activity, and detailed protocols for key experiments.

AR-C118925XX is a non-nucleotide, competitive, and reversible antagonist of the P2Y2 receptor.[1][2] Its high selectivity allows for the precise investigation of P2Y2 receptor function in various biological systems.

Quantitative Data:

The following tables summarize the potency and activity of AR-C118925XX in various assays. This data is essential for designing experiments and interpreting results.

Table 1: Potency of AR-C118925XX in Functional Assays

Assay Type	Agonist	Cell Line	Parameter	Value	Reference
Calcium Mobilization	UTP	1321N1-hP2Y2	pA2	37.2 nM	[3][4]
β-Arrestin Translocation	UTP	1321N1-hP2Y2	pA2	51.3 nM	[3][4]
Mucin Secretion	ATP-γS	Bronchial Epithelial Cells	IC50	1 µM	[1][2]
Calcium Mobilization	UTP	1321N1-hP2Y2	IC50	72.1 ± 12.4 nM	[3]
Calcium Mobilization	ATP	1321N1-hP2Y2	IC50	57.4 ± 19.6 nM	[3]
Calcium Mobilization	UTP	1321N1-rP2Y2	IC50	291 ± 47 nM	[3][5]

Table 2: General Properties of AR-C118925XX

Property	Value	Reference
Molecular Weight	537.59 g/mol	[2]
Formula	C28H23N7O3S	[2]
Solubility	Soluble to 100 mM in DMSO	[2]
Storage	Store at -20°C	[2]

Signaling Pathway

The P2Y2 receptor primarily couples to the Gq/11 protein.[6][7] Upon activation by ATP or UTP, the Gαq subunit activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored Ca2+ into the cytoplasm.[6][8] This increase in intracellular calcium is a hallmark of P2Y2 receptor activation and is a common readout in functional assays.

P2Y2 Receptor Signaling Pathway

Experimental Protocols

Here are detailed protocols for two key experiments used to characterize P2Y2 receptor antagonists.

Radioligand Competition Binding Assay

This assay measures the ability of a test compound (like AR-C118925XX) to compete with a radiolabeled ligand for binding to the P2Y2 receptor.

Materials:

• Cell Membranes: Membranes prepared from cells expressing the P2Y2 receptor (e.g., 1321N1-hP2Y2).

• Radioligand: A suitable radiolabeled P2Y2 receptor agonist or antagonist (e.g., [3H]-UTP).

• Test Compound: AR-C118925XX.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4.[9]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well Filter Plates: Glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI).

• Scintillation Cocktail.

• Microplate Scintillation Counter.

Protocol:

• Membrane Preparation:

  • Homogenize cells expressing the P2Y2 receptor in ice-cold lysis buffer.[9]

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and re-centrifuge.

  • Resuspend the final pellet in binding buffer and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • 50 µL of binding buffer.

    • 50 µL of radioligand at a fixed concentration (typically at or below its Kd).

    • 50 µL of varying concentrations of the test compound (AR-C118925XX). For total binding, add 50 µL of binding buffer. For non-specific binding, add 50 µL of a high concentration of a non-labeled known P2Y2 agonist/antagonist.

    • 100 µL of the membrane preparation (3-20 µg of protein).[9]

• Incubation:

  • Incubate the plate at 30°C for 60 minutes with gentle agitation.[9]

• Filtration and Washing:

  • Rapidly filter the contents of each well through the pre-soaked filter plate using a vacuum manifold.

  • Wash the filters four times with ice-cold wash buffer to separate bound from free radioligand.[9]

• Detection:

  • Dry the filter plate at 50°C for 30 minutes.[9]

  • Add scintillation cocktail to each well.

  • Count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value from the resulting competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Competition Binding Assay Workflow

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium following P2Y2 receptor activation and its inhibition by an antagonist.

Materials:

• Cells: Adherent cells expressing the P2Y2 receptor (e.g., 1321N1-hP2Y2).

• Cell Culture Medium.

• Black, clear-bottom 96-well or 384-well plates.

• Calcium-sensitive fluorescent dye: e.g., Fluo-4 AM.[10]

• Pluronic F-127.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.[11]

• Agonist: ATP or UTP.

• Test Compound: AR-C118925XX.

• Fluorescence plate reader with automated liquid handling.

Protocol:

• Cell Plating:

  • Seed cells into black, clear-bottom plates at a density of 40,000-80,000 cells/well for a 96-well plate.[11]

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.[10]

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution (e.g., 2-4 µM Fluo-4 AM with 0.02% Pluronic F-127 in Assay Buffer).[10]

  • Remove the culture medium from the cell plate.

  • Add 100 µL of the Fluo-4 AM loading solution to each well of the 96-well plate.[11]

  • Incubate the plate at 37°C for 1 hour in the dark.[10]

  • Allow the plate to equilibrate to room temperature for 15-30 minutes, protected from light.[10]

• Compound and Agonist Preparation:

  • Prepare serial dilutions of the test compound (AR-C118925XX) in Assay Buffer.

  • Prepare the agonist (ATP or UTP) at a concentration that elicits a submaximal response (e.g., EC80).

• Fluorescence Measurement (Antagonist Mode):

  • Place the cell plate and compound plate into the fluorescence plate reader.

  • Set the instrument to measure fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.[10]

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Inject the test compound into the wells and incubate for a predetermined time (e.g., 15-30 minutes).

  • Inject the agonist into the wells and continue to record the fluorescence signal for at least 60-120 seconds.[10]

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the increase in intracellular calcium.

  • Determine the inhibitory effect of the test compound by comparing the agonist-induced calcium response in the presence and absence of the antagonist.

  • Plot the percentage of inhibition against the log concentration of the test compound to determine the IC50.

  • For competitive antagonists, a Schild analysis can be performed by measuring agonist dose-response curves in the presence of different fixed concentrations of the antagonist to determine the pA2 value.[12]

References

• 1. AR-C 118925XX | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Synthesis, characterization, and in vitro evaluation of the selective P2Y2 receptor antagonist AR-C118925 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. P2Y2 Receptor Signaling in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. abcam.com [abcam.com]
• 12. flexiblelearning.auckland.ac.nz [flexiblelearning.auckland.ac.nz]

Application Notes and Protocols for the Experimental Use of 6-Chloro-Guanosine-5'-Triphosphate (6-Cl-GTP) in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview of the experimental use of 6-Chloro-Guanosine-5'-Triphosphate (6-Cl-GTP), a halogenated purine (B94841) nucleotide analog. Due to the limited direct experimental data on 6-Cl-GTP, this document synthesizes information from studies on related 6-chloropurine (B14466) derivatives and general principles of purinergic signaling and nucleotide analog function in cell culture. It is presumed that "6-Cl-PuTP" is an abbreviation for 6-Chloro-Guanosine-5'-Triphosphate.

6-chloropurine and its derivatives have demonstrated a range of biological activities, including antitumor and antiviral effects.[1][2] The ribonucleoside form of 6-chloropurine has been shown to require intracellular phosphorylation to its triphosphate form to exert its biological effects, suggesting that 6-Cl-GTP is the active metabolite responsible for these activities.[1] This document aims to provide a starting point for researchers interested in investigating the cellular effects of 6-Cl-GTP.

Data Presentation

Parameter	Value	Reference
Product Name	6-Chloro-Guanosine-5'-Triphosphate (6-Cl-GTP)
Molecular Formula	C₁₀H₁₅ClN₅O₁₃P₃ (free acid)
Molecular Weight	541.62 g/mol (free acid)
Purity	≥ 95% (HPLC)
Form	Solution in water
Concentration	10 mM - 11 mM
pH	7.5 ± 0.5
Storage Conditions	Store at -20 °C. Short-term exposure to ambient temperature is possible.
Shelf Life	12 months from date of delivery when stored correctly.

Potential Mechanisms of Action and Signaling Pathways

Based on the known functions of related purine analogs and the central role of GTP in cellular signaling, 6-Cl-GTP may exert its effects through several mechanisms:

• Interaction with P2Y Receptors: Purinergic P2Y receptors are a family of G protein-coupled receptors (GPCRs) activated by extracellular nucleotides like ATP and UTP. Given its structural similarity to GTP, 6-Cl-GTP could potentially act as an agonist or antagonist at certain P2Y receptor subtypes. Activation of P2Y receptors can trigger various downstream signaling cascades, including:

  • Phospholipase C (PLC) Activation: Leading to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC).

  • Adenylyl Cyclase (AC) Modulation: Resulting in changes in intracellular cyclic AMP (cAMP) levels.

• Modulation of GTP-Binding Proteins (G-proteins): GTP is essential for the activation of small GTPases like Ras, Rho, and Rac, which are critical regulators of cell proliferation, differentiation, and cytoskeletal organization. 6-Cl-GTP could potentially interfere with the function of these G-proteins, either by competing with endogenous GTP for binding or by altering their activation state.

• Incorporation into Nucleic Acids: Some purine analogs are known to be incorporated into DNA and RNA, leading to cytotoxicity and inhibition of cell proliferation. It is plausible that 6-Cl-GTP, following its potential conversion to the deoxy form, could be incorporated into DNA, leading to DNA damage and cell cycle arrest.

Below are diagrams illustrating these potential signaling pathways and a general experimental workflow.

Caption: Potential P2Y Receptor-Mediated Signaling by 6-Cl-GTP.

Caption: Potential Modulation of Small GTPase Signaling by 6-Cl-GTP.

Caption: General Experimental Workflow for Investigating 6-Cl-GTP.

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of 6-Cl-GTP in cell culture. It is crucial to optimize these protocols for your specific cell line and experimental objectives.

Protocol 1: Assessment of Cell Viability and Proliferation

This protocol describes how to determine the effect of 6-Cl-GTP on the viability and proliferation of a chosen cell line using the MTT assay.

Materials:

• Selected adherent or suspension cell line

• Complete cell culture medium

• 6-Cl-GTP stock solution (e.g., 10 mM in sterile water)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • For adherent cells, seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • For suspension cells, seed cells at a density of 20,000-50,000 cells per well.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment (for adherent cells) and recovery.

• Treatment with 6-Cl-GTP:

  • Prepare serial dilutions of 6-Cl-GTP in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of 6-Cl-GTP. Include a vehicle control (medium with the same concentration of the solvent used for the 6-Cl-GTP stock, if any) and a no-treatment control.

  • Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the control wells.

Protocol 2: Measurement of Intracellular Calcium Mobilization

This protocol outlines a method to assess whether 6-Cl-GTP can induce intracellular calcium mobilization, a hallmark of Gq-coupled P2Y receptor activation.

Materials:

• Selected cell line (adherent cells are often preferred for imaging)

• Complete cell culture medium

• 6-Cl-GTP stock solution

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microscope or a plate reader with fluorescence capabilities

Procedure:

• Cell Seeding:

  • Seed cells on glass-bottom dishes or black-walled, clear-bottom 96-well plates suitable for fluorescence measurements.

  • Allow cells to grow to 70-80% confluency.

• Loading with Calcium Indicator Dye:

  • Prepare a loading solution of the calcium indicator dye (e.g., 2-5 µM Fluo-4 AM) in HBSS. Add a small amount of Pluronic F-127 (e.g., 0.02%) to aid in dye solubilization.

  • Wash the cells once with HBSS.

  • Add the loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Cell Washing:

  • After incubation, gently wash the cells two to three times with HBSS to remove excess dye.

  • Add fresh HBSS to the cells and allow them to rest for at least 20 minutes at room temperature to allow for de-esterification of the dye.

• Stimulation and Measurement:

  • Acquire a baseline fluorescence reading before adding the stimulus.

  • Add 6-Cl-GTP at the desired final concentration to the cells. As a positive control, use a known P2Y receptor agonist like ATP or UTP.

  • Immediately begin recording the fluorescence intensity over time. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis:

  • Analyze the change in fluorescence intensity over time. The peak fluorescence intensity and the area under the curve can be used to quantify the calcium response.

Protocol 3: Determination of Intracellular cAMP Levels

This protocol provides a general method for measuring changes in intracellular cyclic AMP (cAMP) levels in response to 6-Cl-GTP, which can indicate the involvement of Gi or Gs-coupled P2Y receptors.

Materials:

• Selected cell line

• Complete cell culture medium

• 6-Cl-GTP stock solution

• Forskolin (B1673556) (an adenylyl cyclase activator, used as a positive control)

• IBMX (a phosphodiesterase inhibitor, often used to prevent cAMP degradation)

• Commercially available cAMP assay kit (e.g., ELISA-based or FRET-based)

• Cell lysis buffer (provided with the cAMP assay kit)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a suitable culture plate (e.g., 24-well or 96-well plate) and grow to the desired confluency.

  • Pre-treat the cells with IBMX (e.g., 100 µM) for 15-30 minutes to inhibit phosphodiesterase activity.

  • Treat the cells with different concentrations of 6-Cl-GTP for a short period (e.g., 10-30 minutes). Include a vehicle control and a positive control (e.g., forskolin to stimulate cAMP production).

• Cell Lysis:

  • After treatment, remove the medium and lyse the cells according to the instructions provided with the cAMP assay kit.

• cAMP Measurement:

  • Perform the cAMP assay on the cell lysates following the manufacturer's protocol. This typically involves an immunoassay where the amount of cAMP is quantified by measuring a colorimetric or fluorescent signal.

• Data Analysis:

  • Calculate the concentration of cAMP in each sample based on a standard curve.

  • Compare the cAMP levels in the 6-Cl-GTP-treated cells to the control cells to determine if the compound stimulates or inhibits cAMP production.

Conclusion

The provided application notes and protocols offer a foundational framework for initiating research on the cellular effects of 6-Cl-GTP. Given the current lack of specific literature, a systematic and exploratory approach is recommended. Researchers should carefully optimize experimental conditions and consider a broad range of cellular assays to elucidate the mechanism of action of this compound. The investigation of 6-Cl-GTP's interaction with purinergic signaling pathways holds the potential to uncover novel therapeutic targets and advance our understanding of nucleotide-mediated cellular regulation.

References

• 1. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative studies on the in vivo action of 6-chloropurine, 6-chloropurine ribonucleoside, and 6-chloro-9-ethylpurine on sarcoma 180 ascites cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-Chloro-GTP, Guanosines labeled with Halogen atoms (F, Cl, Br, I) - Jena Bioscience [jenabioscience.com]
• 4. jenabioscience.com [jenabioscience.com]

Application Notes and Protocols for the Synthesis of 6-Cl-PuTP-Modified Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemically modified oligonucleotides are indispensable tools in modern molecular biology, diagnostics, and therapeutic development. The site-specific incorporation of modified nucleosides, such as 6-chloropurine (B14466) (6-Cl-Pu), offers a versatile platform for post-synthetic modifications, enabling the attachment of various functional groups like fluorophores, quenchers, and therapeutic agents. The 6-chloro-purine moiety serves as a reactive handle for nucleophilic substitution, allowing for the introduction of a wide array of functionalities after the oligonucleotide has been synthesized.

This document provides detailed protocols for the synthesis of oligonucleotides containing 6-chloropurine, primarily focusing on the robust and widely used phosphoramidite-based solid-phase synthesis method. Additionally, it explores the potential for enzymatic incorporation of 6-chloropurine deoxynucleoside triphosphate (6-Cl-dPuTP) and discusses the cellular pathways potentially influenced by these modified oligonucleotides, particularly in the context of their conversion to 6-mercaptopurine (B1684380) derivatives.

Data Presentation

Table 1: Summary of Yields for the Synthesis of 6-Chloropurine-2'-deoxyriboside (B7971090) Phosphoramidite (B1245037) and Modified Oligonucleotides

Step	Starting Material	Product	Yield (%)	Reference(s)
Enzymatic Transglycosylation	6-chloropurine and 2'-deoxycytidine (B1670253)	6-chloropurine-2'-deoxyriboside	40	[1]
5'-DMT Protection	6-chloropurine-2'-deoxyriboside	5'-O-Dimethoxytrityl-6-chloropurine-2'-deoxyriboside	Good	[1]
3'-Phosphitylation	5'-O-DMT-6-chloropurine-2'-deoxyriboside	6-Cl-Pu-2'-deoxyriboside 5'-DMT 3'-(2-cyanoethyl-N,N-diisopropylamino)phosphoramidite	Good	[1]
Solid-Phase Oligonucleotide Synthesis (per coupling cycle)	6-Cl-Pu Phosphoramidite	Full-length oligonucleotide	>98	[2][3]
Post-synthetic Modification (e.g., with TAMRA cadaverine)	6-Cl-Pu modified oligonucleotide	TAMRA-labeled oligonucleotide	61

Experimental Protocols

Protocol 1: Synthesis of 6-chloropurine-2'-deoxyriboside-5'-DMT-3'-phosphoramidite

This protocol describes a semi-synthetic approach, combining an enzymatic step with chemical synthesis to produce the key phosphoramidite building block for solid-phase oligonucleotide synthesis.

Step 1: Enzymatic Synthesis of 6-chloropurine-2'-deoxyriboside

• Reaction Setup: Combine 6-chloropurine and 2'-deoxycytidine in an aqueous solution.

• Enzymatic Reaction: Add purified nucleoside 2'-deoxyribosyltransferase (E.C. 2.4.2.6) to the solution.

• Incubation: Incubate the reaction mixture. The original protocol suggests that omitting MES buffer and conducting the reaction at pH 7 leads to better results.

• Purification: Purify the resulting 6-chloropurine-2'-deoxyriboside using silica (B1680970) gel column chromatography. An expected yield of around 40% can be achieved.

Step 2: 5'-Dimethoxytritylation

• Dissolution: Dissolve the dried 6-chloropurine-2'-deoxyriboside in dry pyridine.

• Addition of Reagents: Add diisopropylethylamine followed by dimethoxytrityl chloride (DMT-Cl).

• Reaction: Stir the reaction mixture at room temperature for 5 hours.

• Quenching: Quench the reaction by adding methanol (B129727) and stirring for an additional 10 minutes.

• Extraction: Add water and extract the organic compounds with dichloromethane (B109758) (CH₂Cl₂).

• Washing: Wash the organic layer with 10% potassium carbonate (K₂CO₃) solution.

• Purification: Purify the 5'-O-DMT-6-chloropurine-2'-deoxyriboside product by chromatography.

Step 3: 3'-Phosphitylation

• Dissolution: Dissolve the 5'-O-DMT-6-chloropurine-2'-deoxyriboside in dry dichloromethane (CH₂Cl₂).

• Addition of Reagents: Add diisopropylethylamine followed by 2-cyanoethyl-N,N-diisopropylamino-chlorophosphoramidite.

• Reaction: Stir the reaction mixture at room temperature for 1 hour.

• Work-up: Add ethyl acetate (B1210297) and water. Extract the organic compounds and wash with saturated sodium bicarbonate (NaHCO₃) and water.

• Purification: Purify the final product, 6-chloropurine-2'-deoxyriboside-5'-DMT-3'-phosphoramidite, by flash chromatography.

Protocol 2: Solid-Phase Synthesis of 6-Cl-Pu-Modified Oligonucleotides

This protocol outlines the standard automated solid-phase synthesis cycle for incorporating the 6-Cl-Pu phosphoramidite into a growing oligonucleotide chain.

• Preparation: Dissolve the 6-Cl-Pu phosphoramidite in anhydrous acetonitrile (B52724) to a concentration of 0.1 M.

• Automated Synthesis: Perform the oligonucleotide synthesis on an automated DNA synthesizer using standard phosphoramidite chemistry cycles. The cycle consists of four main steps:

  • Deblocking: Removal of the 5'-DMT protecting group from the support-bound nucleoside using an acid (e.g., trichloroacetic acid).

  • Coupling: Addition of the 6-Cl-Pu phosphoramidite, activated by an activator (e.g., tetrazole), to the free 5'-hydroxyl group of the growing oligonucleotide chain.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Conversion of the phosphite (B83602) triester linkage to a more stable phosphate (B84403) triester using an oxidizing agent (e.g., iodine in water/pyridine).

• Cleavage and Deprotection: After the final coupling cycle, cleave the oligonucleotide from the solid support and remove the protecting groups by incubating with concentrated ammonium (B1175870) hydroxide (B78521) at 55°C.

• Purification: Purify the crude oligonucleotide using methods such as reverse-phase high-performance liquid chromatography (RP-HPLC) or polyacrylamide gel electrophoresis (PAGE).

Protocol 3: Post-Synthetic Modification of 6-Cl-Pu-Oligonucleotides

The 6-chloropurine moiety serves as a versatile reactive site for nucleophilic substitution. This protocol provides a general method for labeling the modified oligonucleotide with an amine-containing molecule.

• Reaction Setup: Mix the purified 6-Cl-Pu-modified oligonucleotide with the amine-containing label (e.g., a fluorescent dye with a primary amine linker) in a suitable solvent such as a mixture of DMSO and diisopropylethylamine.

• Incubation: Heat the reaction mixture to facilitate the nucleophilic substitution. Reaction conditions will vary depending on the specific label being attached.

• Monitoring: Monitor the reaction progress by HPLC to ensure the complete conversion of the starting material.

• Purification: Purify the final labeled oligonucleotide using RP-HPLC to remove any unreacted label and byproducts.

Potential for Enzymatic Synthesis of 6-Cl-PuTP-Modified Oligonucleotides

Proposed Synthesis of 6-chloro-2'-deoxyguanosine-5'-triphosphate (6-Cl-dGTP)

A potential route for the synthesis of 6-Cl-dGTP involves a one-pot, three-step phosphorylation of the corresponding nucleoside, 6-chloro-2'-deoxyguanosine.

• Monophosphorylation: React 6-chloro-2'-deoxyguanosine with a phosphorylating agent, such as phosphoryl chloride, in an appropriate solvent.

• Reaction with Pyrophosphate: Treat the resulting monophosphate with tributylammonium (B8510715) pyrophosphate.

• Hydrolysis: Hydrolyze the cyclic intermediate to yield the final triphosphate product.

• Purification: Purify the 6-Cl-dGTP by ion-exchange chromatography.

Enzymatic Incorporation of 6-Cl-dGTP

The successful enzymatic incorporation of a modified dNTP is highly dependent on the chosen DNA polymerase. Some polymerases are more tolerant of modifications on the nucleobase than others. KOD DNA polymerase and its variants have been shown to be effective in incorporating various modified nucleotides.

A general primer extension assay can be used to test the substrate compatibility of 6-Cl-dGTP with different DNA polymerases.

• Reaction Setup: Prepare a reaction mixture containing a DNA template, a 5'-labeled primer, the DNA polymerase to be tested, and a mixture of the three natural dNTPs and 6-Cl-dGTP.

• Primer Extension: Incubate the reaction at the optimal temperature for the polymerase.

• Analysis: Analyze the reaction products by denaturing PAGE and autoradiography to determine if the polymerase was able to incorporate the 6-Cl-dGTP and extend the primer to the full-length product.

Signaling Pathways and Cellular Mechanisms

Oligonucleotides containing 6-chloropurine can be intracellularly converted to their 6-thiol derivatives, such as 6-thioguanine, which are known to have cytotoxic and immunomodulatory effects. The metabolic pathways of the related drug, 6-mercaptopurine (6-MP), provide insights into the potential cellular mechanisms of action of 6-Cl-Pu-modified oligonucleotides.

The active metabolites of 6-MP, thioguanine nucleotides (TGNs), can be incorporated into DNA and RNA, leading to cytotoxicity in proliferating cells. Furthermore, 6-MP has been shown to impact cellular metabolism by inducing energetic stress. This can lead to the activation of AMP-activated protein kinase (AMPK) and the inhibition of the mammalian target of rapamycin (B549165) (mTOR) signaling pathway. The PI3K/Akt/mTOR signaling cascade is a crucial regulator of cell growth, proliferation, and survival, and its inhibition can lead to anti-proliferative effects.

The incorporation of 6-Cl-Pu into oligonucleotides could therefore be a strategy to deliver a masked form of a therapeutically active agent. The oligonucleotide itself can be designed to have antisense or aptameric properties, providing a dual-action therapeutic.

Visualizations

Caption: Workflow for the synthesis of 6-Cl-Pu-modified oligonucleotides.

Caption: The four main steps of the solid-phase synthesis cycle.

Caption: Potential cellular signaling pathways affected by 6-Cl-Pu-modified oligonucleotides.

References

• 1. SEMISYNTHESIS OF 6-CHLOROPURINE-2′-DEOXYRIBOSIDE 5′-DIMETHOXYTRITYL 3′-(2-CYANOETHYL-N,N-DIISOPROPYLAMINO)PHOSPHORAMIDITE AND ITS USE IN THE SYNTHESIS OF FLUORESCENTLY LABELED OLIGONUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. What affects the yield of your oligonucleotides synthesis [biosyn.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 6-Cl-PuTP Concentration in Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of 6-Cl-PuTP in experimental assays. 6-Cl-PuTP is a potent and selective antagonist of the P2Y1 receptor, a Gq protein-coupled receptor activated by adenosine (B11128) diphosphate (B83284) (ADP). Accurate concentration optimization is critical for obtaining reliable and reproducible data in studies targeting this receptor for therapeutic areas such as thrombosis.

Frequently Asked Questions (FAQs)

Q1: What is 6-Cl-PuTP and what is its primary mechanism of action?

A1: 6-Cl-PuTP (6-Chloro-N6-methyl-N6-(2-phenylethyl)-2-(2-thienyl)-7,8-dihydropurine-7,8-dione-8-acetamido-2'-deoxyadenosine-3',5'-bisphosphate) is a selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a Gq protein-coupled receptor that, when activated by its endogenous ligand ADP, stimulates phospholipase C (PLC). This leads to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG), which in turn trigger the release of intracellular calcium and activation of protein kinase C (PKC), respectively.[1][2] 6-Cl-PuTP competitively binds to the P2Y1 receptor, blocking ADP from binding and thereby inhibiting the downstream signaling cascade.[2]

Q2: In what types of assays is 6-Cl-PuTP typically used?

A2: 6-Cl-PuTP is primarily used in functional assays to study the role of the P2Y1 receptor and to characterize its agonists and antagonists. Common assays include platelet aggregation assays, calcium mobilization assays, and radioligand binding assays.[3][4] Given its role in platelet activation, it is frequently used in hematology and thrombosis research.

Q3: What is a typical starting concentration range for 6-Cl-PuTP in an assay?

A3: A typical starting concentration range for a P2Y1 antagonist like 6-Cl-PuTP would be from low nanomolar to micromolar. Based on available data for similar potent P2Y1 antagonists, a concentration range of 1 nM to 10 µM is a reasonable starting point for generating a dose-response curve. The optimal concentration will depend on the specific assay, cell type, and experimental conditions.

Q4: How should I prepare a stock solution of 6-Cl-PuTP?

A4: Due to the poor aqueous solubility of many purinergic antagonists, it is recommended to first prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For cell-based assays, it is crucial to ensure that the final concentration of DMSO in the assay medium is low (typically <0.5%) to avoid solvent-induced artifacts. The stock solution should be stored at -20°C or -80°C and aliquoted to prevent multiple freeze-thaw cycles.

Data Presentation: Inhibitory Potency of P2Y1 Receptor Antagonists

The following table summarizes the inhibitory potency (IC50) of selected P2Y1 receptor antagonists in human platelet aggregation assays. This data can be used as a reference for designing experiments with 6-Cl-PuTP.

Compound	Assay Type	Agonist Used	IC50 (nM)	Reference
MRS2500	Platelet Aggregation	10 µM ADP	0.95
MRS2298	Platelet Aggregation	10 µM ADP	62.8
MRS2496	Platelet Aggregation	10 µM ADP	1500

Note: IC50 values are highly dependent on experimental conditions. The data presented here is for comparative purposes.

P2Y1 Receptor Signaling Pathway

The following diagram illustrates the Gq-coupled signaling pathway of the P2Y1 receptor, which is inhibited by 6-Cl-PuTP.

Caption: P2Y1 Receptor Gq Signaling Pathway.

Experimental Protocols

Protocol 1: ADP-Induced Platelet Aggregation Inhibition Assay

This protocol describes how to measure the inhibitory effect of 6-Cl-PuTP on ADP-induced platelet aggregation in human platelet-rich plasma (PRP) using light transmission aggregometry (LTA).

Materials:

• Freshly drawn human venous blood (anticoagulated with 3.2% sodium citrate)

• 6-Cl-PuTP

• ADP (agonist)

• Dimethyl sulfoxide (DMSO)

• Saline solution (0.9% NaCl)

• Platelet aggregometer and cuvettes

• Centrifuge

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge whole blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 2000 x g for 20 minutes to obtain PPP.

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of 6-Cl-PuTP in DMSO.

  • Perform serial dilutions of the 6-Cl-PuTP stock solution in saline to achieve the desired final concentrations (e.g., 1 nM to 10 µM).

  • Prepare a stock solution of ADP in saline.

• Aggregometer Setup:

  • Turn on the aggregometer and allow it to warm up.

  • Calibrate the instrument using PRP for 0% aggregation and PPP for 100% aggregation.

• Assay Performance:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

  • Add 50 µL of the 6-Cl-PuTP dilution or vehicle (saline with the same final DMSO concentration) to the cuvette.

  • Incubate for 5 minutes at 37°C with stirring.

  • Initiate platelet aggregation by adding a pre-determined concentration of ADP (e.g., 10 µM).

  • Record the change in light transmission for at least 5 minutes.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each concentration of 6-Cl-PuTP.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of 6-Cl-PuTP to generate a dose-response curve and determine the IC50 value.

Troubleshooting Guide

This guide addresses common issues encountered when optimizing 6-Cl-PuTP concentration.

Problem 1: No or low inhibition of ADP-induced activity.

Possible Cause	Troubleshooting Step
Degradation of 6-Cl-PuTP: The compound may be unstable in the assay buffer or after freeze-thaw cycles.	Prepare fresh stock solutions and dilutions of 6-Cl-PuTP. Minimize freeze-thaw cycles by aliquoting the stock solution. Consider performing a stability study of the compound in your assay buffer.
Low Potency: The concentration range tested may be too low.	Extend the concentration range to higher concentrations (e.g., up to 50 or 100 µM).
Poor Solubility: The compound may have precipitated out of solution at higher concentrations.	Visually inspect the dilutions for any precipitate. Prepare a fresh, lower concentration stock solution in DMSO. Ensure the final DMSO concentration in the assay is consistent and non-toxic to the cells.
Incorrect Agonist Concentration: The concentration of ADP may be too high, making it difficult to see inhibition.	Perform an ADP dose-response curve to determine the EC80 concentration and use that for the inhibition assay.

Problem 2: High variability between replicate wells.

Possible Cause	Troubleshooting Step
Inconsistent Pipetting: Inaccurate pipetting can lead to significant variability.	Use calibrated pipettes and ensure proper pipetting technique. For multi-well plates, consider using a multichannel pipette for consistency.
Cell/Platelet Health: Poor cell or platelet viability can lead to inconsistent responses.	Ensure proper handling of cells/platelets and use them within their viable time frame. Always perform a quality control check on the cells/platelets before starting the assay.
Compound Precipitation: The compound may be precipitating unevenly across wells.	Check the solubility of 6-Cl-PuTP in your assay buffer. Consider reducing the highest concentration tested or increasing the final DMSO percentage (while staying within the cell tolerance).

Problem 3: Unexpected agonist-like activity of 6-Cl-PuTP.

Possible Cause	Troubleshooting Step
Compound Purity: The compound may be contaminated with an agonist.	Verify the purity of the 6-Cl-PuTP batch using analytical methods such as HPLC-MS.
Off-target Effects: At high concentrations, the compound may interact with other receptors.	Test the effect of 6-Cl-PuTP in the absence of the agonist to check for any intrinsic activity. If agonist activity is observed, it may be an off-target effect that needs to be characterized.

Experimental Workflow for Troubleshooting

The following diagram outlines a logical workflow for troubleshooting common issues in a 6-Cl-PuTP assay.

Caption: Troubleshooting Workflow for 6-Cl-PuTP Assays.

References

• 1. Drug-like Antagonists of P2Y Receptor Subtypes: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are P2Y1 antagonists and how do they work? [synapse.patsnap.com]
• 3. Quantification of recombinant and platelet P2Y1 receptors utilizing a [125I]-labeled high affinity antagonist 2-iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate ([125I]MRS2500) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting 6-Cl-PuTP instability issues

Welcome to the technical support center for 6-Cl-PuTP (6-Chloropurine riboside-5'-triphosphate). This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting issues related to the stability of 6-Cl-PuTP during experiments.

Frequently Asked Questions (FAQs)

Q1: My 6-Cl-PuTP solution appears to be losing activity. What are the common causes of instability?

A1: Instability of 6-Cl-PuTP can primarily be attributed to three main factors: improper storage temperature, inappropriate solvent and pH conditions, and susceptibility to nucleophilic substitution. The 6-chloro group makes the purine (B94841) ring susceptible to hydrolysis and other nucleophilic attacks, which can lead to the degradation of the compound.

Q2: How should I properly store 6-Cl-PuTP?

A2: Proper storage is critical for maintaining the stability and activity of 6-Cl-PuTP. Both the solid form and solutions should be stored at low temperatures to minimize degradation. For long-term storage, -80°C is recommended.

Q3: What is the recommended procedure for preparing a stock solution of 6-Cl-PuTP?

A3: To prepare a stock solution, it is advisable to use an anhydrous organic solvent such as DMSO or dimethylformamide, in which 6-chloropurines are generally soluble.[1] If an aqueous solution is required for your experiment, it should be prepared fresh from a stock solution and used immediately. The pH of aqueous solutions should be carefully controlled, as both acidic and basic conditions can promote hydrolysis. It is recommended to keep aqueous solutions at a neutral pH and on ice.

Q4: Can I use aqueous buffers to prepare my working solutions?

A4: Yes, but with caution. The stability of 6-Cl-PuTP in aqueous solutions is limited. The chlorine atom at the 6-position is a good leaving group and can be displaced by water (hydrolysis) or other nucleophiles present in the buffer. If using aqueous buffers, prepare the solution immediately before use and keep it cold. Avoid buffers containing nucleophilic species.

Q5: I suspect my 6-Cl-PuTP has degraded. How can I identify potential degradation products?

A5: The most likely degradation product of 6-Cl-PuTP in an aqueous environment is the hydrolysis product, where the 6-chloro group is replaced by a hydroxyl group, forming inosine-5'-triphosphate (ITP). Other potential degradation products could arise from reactions with other nucleophiles in your experimental system.

Data Presentation

Table 1: Storage Conditions for 6-Cl-PuTP and Related Compounds

Compound	Form	Recommended Storage Temperature	Stated Stability
6-Cl-PuTP	Aqueous Solution	-80°C	≥ 2 years[2]
6-Chloropurine	Solid	-20°C	≥ 4 years[1]
6-Chloropurine	In Solvent	-80°C for 6 months; -20°C for 1 month[3][4]

Table 2: Solubility Information for 6-Chloropurine

Solvent	Solubility	Notes
DMSO	~10 mg/mL	Purge with an inert gas.
Dimethylformamide	~10 mg/mL	Purge with an inert gas.
Water	Slightly Soluble	Use ultrasonic treatment to aid dissolution.

Experimental Protocols

Protocol 1: Preparation of 6-Cl-PuTP Stock Solution

• Allow the vial of solid 6-Cl-PuTP to equilibrate to room temperature before opening to prevent condensation.

• Under an inert gas atmosphere (e.g., argon or nitrogen), add anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Gently vortex to ensure complete dissolution.

• Aliquot the stock solution into small, single-use volumes in amber vials to protect from light and repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Protocol 2: Preparation of Aqueous Working Solution

• Thaw a single-use aliquot of the 6-Cl-PuTP DMSO stock solution on ice.

• Dilute the stock solution to the final desired concentration in your experimental buffer immediately before use.

• Ensure the final concentration of DMSO in your assay is low (typically <0.1%) and consistent across all experimental conditions.

• Keep the aqueous working solution on ice throughout the experiment.

• Discard any unused portion of the aqueous working solution; do not store and reuse.

Mandatory Visualization

Caption: Potential degradation pathway of 6-Cl-PuTP.

Caption: Logical workflow for troubleshooting 6-Cl-PuTP issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. glpbio.com [glpbio.com]

Technical Support Center: Synthesis of 6-Chloro-9-(β-D-ribofuranosyl)purine-5'-triphosphate (6-Cl-PuTP)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Cl-PuTP. The information is designed to address specific issues that may be encountered during the experimental process, with a focus on improving yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

General Synthesis & Yield

• Question: My overall yield of 6-Cl-PuTP is consistently low. What are the most critical steps to optimize?

  • Answer: Low overall yield in 6-Cl-PuTP synthesis can stem from inefficiencies in two main stages: the synthesis of the 6-chloropurine (B14466) ribonucleoside precursor and the subsequent phosphorylation. For the precursor synthesis, ensure complete chlorination of the starting material (e.g., inosine (B1671953) or guanosine) and minimize side reactions by carefully controlling the reaction temperature and time. In the phosphorylation step, the purity of the starting 6-chloropurine ribonucleoside is crucial, as impurities can inhibit the kinase or interfere with the chemical phosphorylation process. Additionally, the triphosphate product is susceptible to hydrolysis, so maintaining anhydrous conditions during the reaction and a low temperature during workup and purification is critical.

• Question: I am observing multiple products in my crude reaction mixture after phosphorylation. What are the likely side products and how can I minimize them?

  • Answer: When using chemical phosphorylation methods like the Yoshikawa protocol, common side products include the 5'-monophosphate (6-Cl-PuMP) and 5'-diphosphate (6-Cl-PuDP).[1] The formation of these is often due to incomplete reaction or hydrolysis of the triphosphate. To minimize these, ensure that the phosphorylating agent is in sufficient excess and that the reaction goes to completion. The presence of water can lead to the formation of the monophosphate and diphosphate (B83284), so strictly anhydrous conditions are essential. Another potential side product is the cyclic triphosphate, which can be hydrolyzed to the desired linear triphosphate with careful aqueous workup.[1]

Phosphorylation Step

• Question: The phosphorylation of 6-chloropurine ribonucleoside is not proceeding to completion. What are potential causes and solutions?

  • Answer: Incomplete phosphorylation can be due to several factors. Firstly, the 6-chloropurine ribonucleoside must be of high purity and completely dry. Any residual solvents or moisture will react with the phosphorylating agent (e.g., POCl₃). Secondly, the phosphorylating agent itself may have degraded; using a fresh or recently distilled batch is recommended. The reaction temperature is also critical; it should be low enough to prevent degradation but sufficient for the reaction to proceed. Finally, ensure the stoichiometry of the reagents is correct, with a suitable excess of the phosphorylating agent.

• Question: My 6-Cl-PuTP product is degrading during workup and purification. How can I improve its stability?

  • Answer: Nucleoside triphosphates are sensitive to acidic conditions and elevated temperatures, which can cause hydrolysis of the phosphate (B84403) chain. During workup, use buffers with a neutral to slightly basic pH (around 7.5-8.5). All purification steps, including HPLC, should be performed at low temperatures (e.g., 4°C). After purification, it is advisable to convert the product to a stable salt (e.g., sodium or triethylammonium (B8662869) salt) and store it at -20°C or below. Lyophilization can sometimes lead to degradation if residual acidic impurities are present.

Purification

• Question: I am having difficulty separating 6-Cl-PuTP from the mono- and diphosphate analogues by HPLC. What column and mobile phase are recommended?

  • Answer: Anion-exchange HPLC is the most effective method for separating nucleoside triphosphates from their mono- and diphosphate counterparts. The separation is based on the increasing negative charge from monophosphate to triphosphate. A strong anion exchange (SAX) column is typically used. The mobile phase usually consists of a gradient of a salt buffer, such as ammonium (B1175870) bicarbonate or triethylammonium acetate, at a controlled pH. A shallow gradient will provide better resolution between the different phosphate species.

• Question: My purified 6-Cl-PuTP shows the presence of mono- and diphosphates after lyophilization. What could be the cause?

  • Answer: The reappearance of mono- and diphosphates after lyophilization of a pure triphosphate fraction can be due to hydrolysis. This can be caused by pH changes during the lyophilization process, especially if volatile buffers like ammonium bicarbonate are used. Decomposition of the buffer can lead to acidic conditions that promote hydrolysis.[2] To mitigate this, one can desalt the sample before lyophilization or ensure the final product is in a stable, buffered solution before freezing.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the key steps in 6-Cl-PuTP synthesis, based on protocols for analogous compounds. Actual conditions should be optimized for your specific setup.

Parameter	Synthesis of 6-Chloropurine Ribonucleoside	Phosphorylation (Yoshikawa Method)	Purification (Anion-Exchange HPLC)
Starting Material	Inosine or Guanosine	6-Chloropurine Ribonucleoside	Crude 6-Cl-PuTP
Key Reagents	Thionyl chloride or Phosphorus oxychloride	Phosphorus oxychloride, Pyrophosphate	Triethylammonium bicarbonate buffer, Acetonitrile
Solvent	Acetonitrile or N,N-Dimethylformamide	Trimethyl phosphate	Water/Acetonitrile
Temperature	70-110°C	0-4°C	4-25°C (Column dependent)
Reaction Time	2-6 hours	2-4 hours	N/A
Typical Yield	60-90%	30-70%	>95% purity

Experimental Protocols

1. Synthesis of 6-Chloropurine Ribonucleoside from Inosine

This protocol is a representative procedure and may require optimization.

• Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and a magnetic stirrer, suspend inosine (1 equivalent) in anhydrous acetonitrile.

• Chlorination: Add N,N-dimethylformamide (catalytic amount) followed by the slow, dropwise addition of thionyl chloride (3-5 equivalents) at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure. Co-evaporate with toluene (B28343) to remove residual thionyl chloride.

• Purification: Dissolve the crude product in a minimal amount of hot methanol (B129727) or ethanol (B145695) and allow it to recrystallize upon cooling. Filter the crystals, wash with cold solvent, and dry under vacuum to yield 6-chloropurine ribonucleoside.

2. Synthesis of 6-Cl-PuTP via the Yoshikawa Method

This protocol requires strictly anhydrous conditions.

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 6-chloropurine ribonucleoside (1 equivalent) in trimethyl phosphate.

• Phosphorylation: Cool the solution to 0°C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.5-2.0 equivalents) dropwise while maintaining the temperature at 0°C. Stir the reaction mixture at this temperature for 2-3 hours.

• Pyrophosphate Addition: In a separate flask, dissolve tributylammonium (B8510715) pyrophosphate (4-5 equivalents) in anhydrous DMF. Add this solution to the reaction mixture at 0°C.

• Quenching: After stirring for an additional 2-3 hours, quench the reaction by slowly adding a cold solution of triethylammonium bicarbonate (TEAB) buffer (1 M, pH 7.5).

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. The crude 6-Cl-PuTP solution is then ready for purification.

3. Purification of 6-Cl-PuTP by Anion-Exchange HPLC

• Column: Use a semi-preparative or preparative strong anion-exchange (SAX) column.

• Mobile Phase:

  • Buffer A: 50 mM Triethylammonium bicarbonate (TEAB), pH 7.5

  • Buffer B: 1 M Triethylammonium bicarbonate (TEAB), pH 7.5

• Gradient: Run a linear gradient from 0% to 100% Buffer B over a suitable time (e.g., 30-60 minutes) to elute the mono-, di-, and triphosphate species. 6-Cl-PuTP, having the highest negative charge, will be the last to elute.

• Fraction Collection: Collect fractions and analyze them by analytical HPLC or UV-Vis spectroscopy to identify those containing pure 6-Cl-PuTP.

• Post-Purification: Pool the pure fractions and remove the volatile TEAB buffer by lyophilization. Store the resulting white solid at -20°C or below.

Visualizations

Caption: Synthesis pathway for 6-Cl-PuTP.

Caption: Troubleshooting workflow for 6-Cl-PuTP synthesis.

References

• 1. Nucleoside Triphosphates — Building Blocks for the Modification of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

6-Cl-PuTP solubility and buffer compatibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-Chloro-purine ribonucleoside-5'-triphosphate (6-Cl-PuTP).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 6-Cl-PuTP?

A1: The recommended solvent for 6-Cl-PuTP is high-purity, nuclease-free water. Commercial preparations of 6-Cl-PuTP are typically supplied as an aqueous solution.[1][2] For powdered forms, reconstitute in water to create a stock solution.

Q2: What is the expected solubility of 6-Cl-PuTP in water?

A2: 6-Cl-PuTP is soluble in water.[1] Commercially available solutions are typically prepared at a concentration of 100 mM.[2]

Q3: How should I store 6-Cl-PuTP solutions?

A3: For long-term storage, 6-Cl-PuTP solutions should be stored at -20°C or -80°C.[1] At -80°C, the compound is stable for at least two years. Short-term exposure to ambient temperatures (up to one week) is possible without significant degradation. To maintain stability, it is advisable to prepare aliquots to avoid repeated freeze-thaw cycles.

Q4: Is 6-Cl-PuTP compatible with common biological buffers?

Q5: Can I use organic solvents to dissolve 6-Cl-PuTP?

A5: While the unphosphorylated precursors, 6-chloropurine (B14466) and 6-chloropurine riboside, are soluble in organic solvents like DMSO and dimethylformamide (DMF), this is not recommended for 6-Cl-PuTP. The triphosphate group makes the molecule highly polar and readily soluble in aqueous solutions. Using organic solvents may lead to precipitation or degradation.

Solubility and Storage Data

The following tables summarize the available quantitative data for 6-Cl-PuTP solubility and recommended storage conditions.

Table 1: Solubility of 6-Cl-PuTP

Solvent	Reported Concentration	Notes
Water	100 mM	Commercially available as a solution at pH 7.5.

Table 2: Recommended Storage and Stability

Storage Temperature	Stability	Reference
-80°C	≥ 2 years
-20°C	Long-term storage
Ambient	Up to 1 week (cumulative)

Troubleshooting Guide

This guide addresses common issues that may arise when working with 6-Cl-PuTP.

Issue 1: Precipitate formation in the 6-Cl-PuTP stock solution.

• Possible Cause 1: The solution has been subjected to multiple freeze-thaw cycles.

  • Solution: Prepare single-use aliquots of your stock solution to minimize freeze-thaw cycles. If precipitate is observed, gently warm the solution to 37°C and vortex to redissolve. If the precipitate does not dissolve, it may indicate degradation, and a fresh stock should be prepared.

• Possible Cause 2: Incorrect solvent was used.

  • Solution: Ensure that 6-Cl-PuTP is dissolved in high-purity, nuclease-free water.

Issue 2: Unexpected results in an enzymatic assay.

• Possible Cause 1: Buffer incompatibility.

  • Solution: Although 6-Cl-PuTP is expected to be compatible with many common biological buffers, it is crucial to verify this for your specific system. Perform a small-scale compatibility test by incubating 6-Cl-PuTP in your assay buffer under the same conditions as your experiment and then analyzing for degradation or precipitation. See the experimental protocol below for a recommended workflow.

• Possible Cause 2: Degradation of 6-Cl-PuTP.

  • Solution: Ensure that the 6-Cl-PuTP stock solution has been stored correctly and has not exceeded its recommended shelf life. If in doubt, use a fresh vial of the compound.

Experimental Protocols

Protocol 1: Preparation of 6-Cl-PuTP Stock Solution from Solid

• Bring the vial of solid 6-Cl-PuTP to room temperature.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Add the required volume of nuclease-free water to achieve the desired concentration (e.g., for a 100 mM stock solution).

• Vortex thoroughly until the solid is completely dissolved.

• If necessary, adjust the pH to 7.5.

• Dispense into single-use aliquots and store at -20°C or -80°C.

Visual Guides

The following diagrams illustrate key workflows and concepts related to the use of 6-Cl-PuTP.

Caption: A troubleshooting workflow for addressing solubility issues with 6-Cl-PuTP solutions.

Caption: A suggested workflow for empirically testing the compatibility of 6-Cl-PuTP with a new experimental buffer.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 6-Chloropurine-riboside-5'-triphosphate, 6-Modified Purines - Jena Bioscience [jenabioscience.com]

Technical Support Center: 6-Cl-PuTP Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of 6-Chloro-purine riboside-5'-triphosphate (6-Cl-PuTP).

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and purification of 6-Cl-PuTP.

1. Low Yield of 6-Cl-PuTP After Synthesis

Potential Cause	Recommended Solution
Incomplete Phosphorylation: The phosphorylation of 6-chloropurine (B14466) riboside may be inefficient.	- Optimize Reaction Conditions: Ensure anhydrous conditions, as phosphorylating agents are sensitive to moisture. Consider optimizing the ratio of phosphorylating agent to the nucleoside. - Choice of Phosphorylation Method: The Ludwig-Eckstein method is often preferred over the Yoshikawa protocol as it tends to produce fewer byproducts, which can simplify purification and improve the yield of the desired triphosphate.[1][2]
Degradation of Starting Material or Product: 6-chloropurine derivatives can be susceptible to hydrolysis.	- Control pH: Maintain a neutral to slightly basic pH during the reaction and workup, as acidic conditions can lead to the degradation of chlorinated purines. - Temperature Control: Avoid excessive heat during the reaction and purification steps.
Loss During Workup: The product may be lost during extraction or precipitation steps.	- Optimize Extraction: If using a liquid-liquid extraction, ensure the appropriate solvent system and pH are used to partition the triphosphate into the desired phase. - Efficient Precipitation: Ensure complete precipitation of the triphosphate salt by using an appropriate anti-solvent and sufficient cooling.

2. Co-elution of Impurities with 6-Cl-PuTP during HPLC Purification

Potential Cause	Recommended Solution
Presence of Nucleoside Mono- and Diphosphates: Incomplete phosphorylation leads to the formation of 6-Cl-PuMP and 6-Cl-PuDP.	- Anion-Exchange Chromatography: This is the primary method for separating nucleoside triphosphates from their mono- and diphosphate (B83284) counterparts based on their increasing negative charge. Use a salt gradient (e.g., triethylammonium (B8662869) bicarbonate or ammonium (B1175870) bicarbonate) for elution. - Optimize Gradient: A shallower gradient will provide better resolution between the different phosphate (B84403) species.
Isomeric Byproducts: The Yoshikawa method, in particular, can lead to the formation of regioisomers.[1]	- Reversed-Phase HPLC: Use a C18 column to separate isomers and other non-polar impurities. A gradient of an organic solvent (e.g., acetonitrile) in a volatile buffer (e.g., triethylammonium acetate) is typically used.
Degradation Products: Hydrolysis of the 6-chloro group can lead to the formation of inosine (B1671953) triphosphate or other derivatives.	- pH Control of Mobile Phase: Maintain a neutral to slightly basic pH in the HPLC mobile phase to minimize on-column degradation. - Fresh Samples: Analyze samples promptly after preparation to minimize degradation in solution.

3. Poor Peak Shape or Low Recovery from HPLC Column

Potential Cause	Recommended Solution
Secondary Interactions with Column Matrix: The purine (B94841) ring can interact with residual silanols on silica-based columns.	- Use End-Capped Columns: Employ end-capped C18 columns to minimize silanol (B1196071) interactions. - Mobile Phase Additives: The use of ion-pairing reagents or a sufficient buffer concentration can help to improve peak shape.
Column Overloading: Injecting too much sample can lead to broad, asymmetric peaks.	- Reduce Sample Load: Decrease the amount of sample injected onto the column.
Precipitation on Column: The sample may not be fully soluble in the mobile phase.	- Ensure Sample Solubility: Dissolve the sample in a solvent compatible with the initial mobile phase conditions. Filter the sample before injection.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 6-Cl-PuTP?

A1: The most common impurities depend on the synthetic method used.

• Yoshikawa Method: This method can produce a mixture of the desired 5'-triphosphate along with the corresponding 5'-monophosphate, 5'-diphosphate, and potentially some pyrophosphates. Regioisomers where phosphorylation occurs at the 2' or 3' hydroxyl groups of the ribose are also possible byproducts.[1][2]

• Ludwig-Eckstein Method: This method generally yields fewer byproducts, but you may still find small amounts of the starting nucleoside, the monophosphate, and the diphosphate.

• General Impurities: Regardless of the method, you may also encounter degradation products such as inosine triphosphate (from hydrolysis of the chloro group) and unreacted starting materials.

Q2: What is the recommended first step for purifying a crude 6-Cl-PuTP reaction mixture?

A2: The recommended first step is typically anion-exchange chromatography . This technique is highly effective at separating molecules based on their net negative charge. Since the triphosphate (PuTP) has a greater negative charge than the diphosphate (PuDP) and monophosphate (PuMP), they will elute at different salt concentrations, allowing for a good initial separation.

Q3: How can I confirm the purity and identity of my final 6-Cl-PuTP product?

A3: A combination of analytical techniques should be used:

• Analytical HPLC: Use both anion-exchange and reversed-phase HPLC to assess purity. The presence of a single, sharp peak is indicative of high purity.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 31P NMR can be used to confirm the structure and the presence of the triphosphate chain.

Q4: My 6-Cl-PuTP seems to be degrading during storage. What are the optimal storage conditions?

A4: 6-Cl-PuTP, like many nucleoside triphosphates, is susceptible to hydrolysis. For long-term storage, it is recommended to store it as a lyophilized powder at -20°C or below. If in solution, it should be aliquoted and stored at -80°C in a slightly basic buffer (pH 7.5-8.0) to minimize degradation. Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Anion-Exchange HPLC for 6-Cl-PuTP Purification

• Column: A strong anion-exchange (SAX) column (e.g., DEAE or quaternary ammonium-based).

• Mobile Phase A: 20 mM Triethylammonium bicarbonate (TEAB), pH 7.5.

• Mobile Phase B: 1 M Triethylammonium bicarbonate (TEAB), pH 7.5.

• Gradient:

  • 0-5 min: 100% A

  • 5-35 min: Linear gradient from 0% to 100% B

  • 35-40 min: 100% B

  • 40-45 min: Re-equilibration with 100% A

• Flow Rate: 1.0 mL/min

• Detection: UV at 263 nm.

• Elution Profile: Expect 6-Cl-PuMP to elute first, followed by 6-Cl-PuDP, and finally the desired 6-Cl-PuTP.

Protocol 2: Reversed-Phase HPLC for Purity Analysis

• Column: C18 reversed-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA), pH 7.0.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: Linear gradient from 5% to 50% B

  • 25-30 min: 50% B

  • 30-35 min: Re-equilibration with 5% A

• Flow Rate: 1.0 mL/min

• Detection: UV at 263 nm.

• Purpose: This method is useful for separating 6-Cl-PuTP from less polar impurities and potential isomers.

Visualizations

Caption: Workflow for the synthesis and purification of 6-Cl-PuTP.

Caption: Troubleshooting decision tree for 6-Cl-PuTP purification.

References

• 1. mdpi.com [mdpi.com]
• 2. Nucleoside Triphosphates — Building Blocks for the Modification of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 6-Chloro-Purine Triphosphate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding the degradation of 6-chloro-purine triphosphate during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 6-chloro-purine triphosphate?

A1: 6-chloro-purine triphosphate is susceptible to two main degradation pathways:

• Hydrolysis of the Triphosphate Chain: Like other nucleoside triphosphates, the phosphoanhydride bonds can be hydrolyzed, leading to the formation of 6-chloro-purine diphosphate (B83284) (6-Cl-PDP) and 6-chloro-purine monophosphate (6-Cl-PMP). This process is accelerated by acidic conditions and elevated temperatures.

• Modification of the Purine (B94841) Ring: The 6-chloro group is a good leaving group, making the C6 position of the purine ring susceptible to nucleophilic substitution. Common nucleophiles in a laboratory setting, such as water or amine-containing buffers (e.g., Tris), can react with the 6-chloro group. This can lead to the formation of guanosine (B1672433) triphosphate (GTP) analogs or other adducts, altering the molecule's intended biological activity.

Q2: What are the ideal storage conditions for 6-chloro-purine triphosphate?

A2: To minimize degradation, 6-chloro-purine triphosphate should be stored under specific conditions. For detailed recommendations, please refer to the data table below. In general, storage at low temperatures in a slightly acidic, non-nucleophilic buffer is recommended. Aliquoting the stock solution is crucial to avoid repeated freeze-thaw cycles.

Q3: How can I check the integrity of my 6-chloro-purine triphosphate stock solution?

A3: The purity and concentration of your 6-chloro-purine triphosphate solution can be assessed using High-Performance Liquid Chromatography (HPLC). A shift in the retention time or the appearance of new peaks can indicate degradation. Comparing the peak area of the triphosphate to potential degradation products (diphosphate, monophosphate, or hydrolyzed purine) can provide a quantitative measure of its integrity.

Q4: Can the buffer I use in my experiment affect the stability of 6-chloro-purine triphosphate?

A4: Absolutely. Buffers containing primary or secondary amines, such as Tris, can act as nucleophiles and react with the 6-chloro group. It is advisable to use non-nucleophilic buffers like HEPES, MOPS, or phosphate (B84403) buffers, especially if the experiment involves elevated temperatures or long incubation times. The pH of the buffer is also critical; a pH range of 6.0-7.5 is generally recommended as a compromise to minimize both triphosphate hydrolysis (favored at low pH) and purine modification (can be significant at high pH).

Troubleshooting Guides

Issue 1: Decreased or no activity in my enzymatic reaction.

Possible Cause	Troubleshooting Step
Degradation of 6-chloro-purine triphosphate stock.	Verify the integrity of your stock solution using HPLC. If degradation is confirmed, use a fresh, properly stored aliquot.
Hydrolysis during the experiment.	Ensure the reaction buffer pH is within the optimal range (6.0-7.5). Minimize incubation times at elevated temperatures. Consider performing a time-course experiment to assess stability under your specific assay conditions.
Inhibition by degradation products.	The resulting 6-chloro-purine diphosphate or guanosine triphosphate analog may be inhibiting your enzyme. Purify the 6-chloro-purine triphosphate if significant degradation has occurred.

Issue 2: Inconsistent results between experiments.

Possible Cause	Troubleshooting Step
Multiple freeze-thaw cycles of the stock solution.	Always aliquot your stock solution into single-use volumes to avoid repeated freezing and thawing.
Variable storage conditions.	Ensure all aliquots are stored consistently at the recommended temperature. Avoid leaving the stock solution on the bench for extended periods.
Contamination of stock solution.	Use sterile techniques when handling the stock solution to prevent microbial or nuclease contamination, which can degrade the triphosphate.

Issue 3: Unexpected reaction products observed.

Possible Cause	Troubleshooting Step
Nucleophilic attack on the 6-chloro position.	If using an amine-based buffer (e.g., Tris), switch to a non-nucleophilic buffer (e.g., HEPES). Check for other nucleophiles in your reaction mixture (e.g., high concentrations of thiols like DTT) and consider their potential reactivity.
Hydrolysis of the 6-chloro group to a hydroxyl group.	This is more likely to occur at neutral to basic pH. If your experiment allows, consider lowering the pH of the reaction buffer to the lower end of the recommended range (e.g., pH 6.0-6.5).

Data Presentation

Table 1: Recommended Storage and Handling Conditions for 6-Chloro-Purine Triphosphate

Parameter	Recommendation	Rationale
Storage Temperature	-80°C (long-term) or -20°C (short-term)	Minimizes both chemical and enzymatic degradation.
Storage Buffer	20-50 mM HEPES or MOPS	Non-nucleophilic buffers that will not react with the 6-chloro group.
Storage pH	6.0 - 7.0	A compromise to reduce both acid-catalyzed hydrolysis of the triphosphate chain and base-catalyzed degradation of the purine ring.
Aliquoting	Store in small, single-use aliquots.	Avoids repeated freeze-thaw cycles which can accelerate degradation.
Solvent for Dilution	Nuclease-free water or appropriate reaction buffer.	Prevents enzymatic degradation from contaminated water.

Experimental Protocols

Protocol: Assessment of 6-Chloro-Purine Triphosphate Stability by HPLC

This protocol provides a method to assess the stability of your 6-chloro-purine triphosphate solution under your specific experimental conditions.

Materials:

• 6-chloro-purine triphosphate solution

• Your experimental buffer

• HPLC system with a C18 reverse-phase column

• Mobile Phase A: 100 mM triethylammonium (B8662869) acetate (B1210297) (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile

• 0.22 µm syringe filters

Methodology:

• Prepare a sample of 6-chloro-purine triphosphate in your experimental buffer at the same concentration you use in your experiments.

• Take an initial sample (t=0): Immediately after preparation, filter a 50 µL aliquot and inject it into the HPLC system.

• Incubate the remaining solution under your experimental conditions (e.g., 37°C for 2 hours).

• Take time-point samples: At various time points (e.g., 30, 60, 90, and 120 minutes), take 50 µL aliquots, filter, and inject them into the HPLC.

• HPLC analysis: Run a gradient from 0% to 50% Mobile Phase B over 30 minutes. Monitor the absorbance at 260 nm.

• Data Analysis:

  • Identify the peaks corresponding to 6-chloro-purine triphosphate and any degradation products (which will typically have different retention times).

  • Calculate the percentage of intact 6-chloro-purine triphosphate remaining at each time point by comparing the peak area of the triphosphate to the total peak area of all related species.

  • Plot the percentage of intact triphosphate against time to determine the degradation rate under your experimental conditions.

Mandatory Visualization

Caption: Degradation pathways of 6-chloro-purine triphosphate.

Caption: Workflow for handling 6-chloro-purine triphosphate.

Technical Support Center: Optimizing PCR with 6-Cl-PuTP

Welcome to the technical support center for utilizing 6-chloro-purine triphosphate (6-Cl-PuTP) in your Polymerase Chain Reaction (PCR) experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on protocol optimization and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What is 6-Cl-PuTP and why would I use it in PCR?

A1: 6-Cl-PuTP is a modified purine (B94841) nucleotide analog. In PCR, it can be incorporated into the newly synthesized DNA strand in place of one of the natural purine triphosphates (dATP or dGTP). The inclusion of this analog can be for various research purposes, such as introducing a specific modification for downstream applications, studying DNA-protein interactions, or developing novel therapeutic oligonucleotides.

Q2: Which DNA polymerase should I use with 6-Cl-PuTP?

A2: The efficiency of incorporating modified nucleotides is highly dependent on the DNA polymerase. While information specific to 6-Cl-PuTP is limited, generally, high-fidelity proofreading polymerases can be less efficient at incorporating modified nucleotides due to their 3'→5' exonuclease activity. It is often recommended to start with a robust non-proofreading polymerase like Taq DNA polymerase. However, some B-family polymerases may also show good efficiency.[1][2] Empirical testing with a few different polymerases is the best approach to determine the most suitable one for your specific application.

Q3: Can I completely replace a natural dNTP with 6-Cl-PuTP?

A3: Complete substitution of a natural dNTP with a modified analog like 6-Cl-PuTP often leads to PCR inhibition and low or no product yield.[1][2] This is due to the altered structure of the nucleotide, which can affect the polymerase's ability to efficiently incorporate it. It is highly recommended to start with a partial substitution, creating a mix of the natural dNTP and 6-Cl-PuTP.

Q4: How does the incorporation of 6-Cl-PuTP affect the properties of the PCR product?

A4: The incorporation of 6-Cl-PuTP will alter the chemical properties of the resulting DNA. The presence of the chlorine atom can affect the duplex stability (melting temperature, Tm) and may influence interactions with DNA-binding proteins or other molecules in downstream applications. It is important to consider these potential effects when designing your experiments.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or Low PCR Product Yield	Inhibitory concentration of 6-Cl-PuTP: The ratio of 6-Cl-PuTP to the corresponding natural dNTP is too high, leading to polymerase stalling or inhibition.	Perform a titration experiment to determine the optimal ratio. Start with a low percentage of 6-Cl-PuTP (e.g., 10-25%) and gradually increase it.[2]
Incompatible DNA Polymerase: The selected polymerase has low efficiency for incorporating 6-Cl-PuTP.	Test different DNA polymerases, including standard Taq polymerase and other commercially available enzymes known to be more tolerant of modified nucleotides.[1][2]
Suboptimal Annealing Temperature: The incorporation of 6-Cl-PuTP may alter the melting temperature (Tm) of the primers and the product, making the original annealing temperature unsuitable.	Perform a temperature gradient PCR to determine the optimal annealing temperature. Start with a temperature 5°C below the calculated Tm of the unmodified primers and test a range of +/- 5-10°C.
Incorrect Magnesium Concentration: The optimal Mg²⁺ concentration can be affected by the presence of modified nucleotides.	Titrate the MgCl₂ concentration in your reaction, typically in a range of 1.5 mM to 3.0 mM.
Non-Specific PCR Products (Smear or Multiple Bands)	Annealing temperature is too low: This allows for non-specific primer binding.	Increase the annealing temperature in increments of 2°C.
High concentration of 6-Cl-PuTP: This may promote misincorporation.	Reduce the concentration of 6-Cl-PuTP in the dNTP mix.
Primer-dimer formation: High primer concentrations can lead to the formation of primer-dimers.	Reduce the primer concentration. If the problem persists, consider redesigning the primers.
Incorrect Product Size	Mispriming: Primers are annealing to non-target sites.	Increase the annealing temperature and ensure primer sequences are specific to the target.
Polymerase errors: The polymerase may be more error-prone in the presence of the modified nucleotide.	If high fidelity is critical, consider using a proofreading polymerase that is compatible with 6-Cl-PuTP, though this may require more optimization.

Experimental Protocols

Protocol 1: Determining the Optimal Ratio of 6-Cl-PuTP to Natural dNTP

This protocol outlines a method for finding the optimal balance between incorporating the modified nucleotide and achieving efficient PCR amplification.

1. Reaction Setup: Prepare a series of PCR reactions, each with a different ratio of 6-Cl-PuTP to the corresponding natural purine triphosphate (e.g., dATP). A good starting point is to test ratios of 0%, 10%, 25%, 50%, 75%, and 100% 6-Cl-PuTP.[2] Keep all other PCR components and cycling conditions constant.

Component	Volume (for 25 µL reaction)	Final Concentration
10X PCR Buffer	2.5 µL	1X
dNTP Mix (with varying 6-Cl-PuTP:dATP ratio)	0.5 µL	200 µM of each dNTP
Forward Primer (10 µM)	1.25 µL	0.5 µM
Reverse Primer (10 µM)	1.25 µL	0.5 µM
Template DNA	1 µL	1-100 ng
DNA Polymerase	0.25 µL	1.25 units
Nuclease-Free Water	to 25 µL	-

2. PCR Cycling: Use a standard 3-step PCR protocol.

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-35
Annealing	55-65°C	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞

3. Analysis: Analyze the PCR products by agarose (B213101) gel electrophoresis. The optimal ratio will be the one that gives the highest yield of the desired product with minimal non-specific bands.

Protocol 2: Optimizing Annealing Temperature with 6-Cl-PuTP

This protocol uses a temperature gradient to identify the ideal annealing temperature when using 6-Cl-PuTP.

1. Reaction Setup: Prepare a master mix with the optimal 6-Cl-PuTP:dNTP ratio determined from Protocol 1. Aliquot the master mix into a strip of PCR tubes.

2. Temperature Gradient PCR: Program the thermal cycler to perform a gradient PCR. Set the annealing temperature to vary across the block, for example, from 50°C to 70°C.

3. Analysis: Run the PCR products on an agarose gel. The lane corresponding to the optimal annealing temperature will show a strong, specific band of the correct size with minimal or no non-specific products.

Visualizing Experimental Workflows

Caption: Workflow for optimizing PCR conditions with 6-Cl-PuTP.

Caption: Logic diagram for troubleshooting common PCR issues with 6-Cl-PuTP.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting P2Y Receptor Agonists in Enzymatic Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using P2Y receptor agonists, such as 6-Cl-PuTP, in enzymatic assays.

Troubleshooting Guide

Question: I am not observing any response (e.g., no change in fluorescence or cAMP levels) after applying the P2Y agonist.

Answer:

There are several potential reasons for a lack of response in your assay. Consider the following troubleshooting steps:

• Compound Integrity and Preparation:

  • Solubility: Ensure the compound is fully dissolved. Some purine (B94841) analogs may have limited aqueous solubility. Consider using a small amount of DMSO to prepare a stock solution and then diluting it in your assay buffer. Be mindful of the final DMSO concentration, as high levels can affect cell viability and enzyme activity.

  • Stability: The agonist may be unstable or prone to degradation by ectonucleotidases present in the cell culture. Using a stable analog, if available, is recommended.[1] You can also consider including an ectonucleotidase inhibitor in your assay buffer.

  • Concentration: Verify the final concentration of the agonist in your assay. It's possible the concentration is too low to elicit a response. Perform a dose-response experiment to determine the optimal concentration.

• Cellular and Receptor-Level Issues:

  • Receptor Expression: Confirm that your cell line endogenously expresses the target P2Y receptor subtype or has been successfully transfected.

  • Cell Health: Ensure your cells are healthy and within a suitable passage number. Over-confluent or unhealthy cells may not respond optimally.

  • Receptor Desensitization: Prolonged exposure to an agonist can lead to receptor desensitization and internalization. Minimize pre-incubation times with the agonist.

• Assay Conditions:

  • Incorrect G-Protein Coupling: P2Y receptors couple to different G-proteins (Gq, Gi, Gs), leading to distinct downstream signals.[2][3] Ensure your assay is designed to detect the appropriate second messenger for the target receptor (e.g., calcium mobilization for Gq-coupled receptors, cAMP inhibition for Gi-coupled receptors).[1]

  • Assay Buffer Components: Components in your assay buffer could be interfering with the receptor-ligand interaction or the detection chemistry. Review the composition of your buffer.

Question: The response I'm seeing is weak or has a low signal-to-noise ratio.

Answer:

A weak response can be improved by optimizing several assay parameters:

• Agonist Concentration: You may be using a sub-optimal concentration of the agonist. A full dose-response curve will help identify the EC50 and the concentration that gives a maximal response.

• Cell Density: The number of cells per well can significantly impact the signal strength. Titrate the cell number to find the optimal density that yields a robust signal without being over-confluent.

• Incubation Times: Optimize the incubation time for both the dye-loading (for fluorescence-based assays) and agonist stimulation steps.[4]

• Assay Sensitivity: Your detection method may not be sensitive enough. For fluorescence-based calcium mobilization assays, ensure you are using an appropriate dye (e.g., Fluo-4 AM) and that your plate reader settings (excitation/emission wavelengths, gain) are optimized.[4][5][6]

Question: I am observing high background noise or a high basal signal in my assay.

Answer:

High background can mask the specific signal from your agonist. Here are some ways to reduce it:

• Cell Washing: Incomplete removal of serum or cell culture medium can contribute to high background. Ensure thorough but gentle washing of the cell monolayer before starting the assay.

• Dye Loading: For fluorescent assays, incomplete hydrolysis of the AM ester form of the dye can lead to high background. Ensure the dye-loading incubation is sufficient. You can also include a wash step after dye loading.

• Autofluorescence: Phenol (B47542) red in the culture medium can cause autofluorescence. Use phenol red-free medium for your assays.

• Spontaneous Activity: Some cell lines may exhibit spontaneous calcium oscillations. Using an assay buffer with optimized ion concentrations can sometimes mitigate this.

Frequently Asked Questions (FAQs)

Question: What are P2Y receptors and how do they signal?

Answer:

P2Y receptors are a family of G protein-coupled receptors (GPCRs) that are activated by extracellular nucleotides like ATP, ADP, UTP, and UDP.[7] There are eight known human P2Y receptor subtypes: P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, P2Y13, and P2Y14.[7] They are involved in a wide range of physiological processes, including vasodilation, blood clotting, and immune responses.[7]

Their signaling pathways depend on the G-protein they couple to:

• Gq-coupled (P2Y1, P2Y2, P2Y4, P2Y6): Activate phospholipase C (PLC), which leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores.[2][3]

• Gi-coupled (P2Y12, P2Y13, P2Y14): Inhibit adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[2][3]

• Gs-coupled (P2Y11): Stimulate adenylyl cyclase, leading to an increase in cAMP levels.[3]

Question: How do I choose the right assay for my P2Y receptor agonist?

Answer:

The choice of assay depends on the P2Y receptor subtype you are studying and its associated G-protein coupling.

• For Gq-coupled receptors , a calcium mobilization assay is the most common and direct method to measure receptor activation.[1][6]

• For Gi-coupled receptors , a cAMP inhibition assay is appropriate.[1]

• For Gs-coupled receptors , you would measure the accumulation of cAMP.

Question: What are some common positive and negative controls to use in my experiments?

Answer:

• Positive Controls:

  • A known potent agonist for the specific P2Y receptor subtype you are studying (e.g., 2-MeS-ADP for P2Y1 and P2Y12).[8][9]

  • A general purinergic agonist like ATP or UTP, depending on the receptor's pharmacology.[5]

• Negative Controls:

  • Vehicle control (the solvent used to dissolve your compound, e.g., DMSO).

  • A known antagonist for the receptor to demonstrate the specificity of the agonist's effect.

  • Untransfected or wild-type cells that do not express the receptor of interest to show that the response is receptor-dependent.

Quantitative Data Summary

The following tables provide typical concentration ranges and potencies for P2Y receptor agonists in different assays. Note that these values are examples and the optimal conditions for your specific agonist and cell system should be determined empirically.

Table 1: Typical Agonist Potencies (EC50/IC50) at P2Y Receptors

Receptor Subtype	Agonist Example	Assay Type	Typical Potency
P2Y1	MRS2365	Calcium Mobilization	0.4 nM
P2Y2	UTP	Calcium Mobilization	11.82 µM
P2Y2	ATP	Calcium Mobilization	4.32 µM
P2Y11	AR-C67085	cAMP Accumulation	8.9 µM
P2Y12	2-MeS-ADP	Platelet Aggregation	10-100 nM
P2Y13	ADP	IP3 Formation	100 nM

Data compiled from multiple sources.[5][8][10][11][12]

Table 2: Recommended Concentration Ranges for Assay Components

Component	Typical Concentration	Purpose
P2Y Agonist	100 pM - 100 µM	Titration for dose-response curve
Fluo-4 AM	1-5 µM	Calcium indicator
Probenecid	2.5 mM	Inhibits dye leakage from cells
Forskolin	1-10 µM	Stimulates adenylyl cyclase in cAMP assays
IBMX	100-500 µM	Phosphodiesterase inhibitor in cAMP assays

Experimental Protocols

Calcium Mobilization Assay Protocol

This protocol is designed for measuring intracellular calcium changes in response to a Gq-coupled P2Y receptor agonist.

• Cell Plating:

  • Seed cells (e.g., HEK293 or CHO cells expressing the target P2Y receptor) into a 96-well or 384-well black-walled, clear-bottom plate.

  • Culture overnight at 37°C and 5% CO2 to allow for cell attachment and formation of a monolayer.

• Dye Loading:

  • Prepare a dye-loading solution containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in an appropriate assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Probenecid (2.5 mM) can be included to prevent dye leakage.[13]

  • Remove the culture medium from the cells and gently wash with the assay buffer.

  • Add the dye-loading solution to each well and incubate for 45-60 minutes at 37°C.[4][13]

• Compound Addition and Measurement:

  • Prepare serial dilutions of your P2Y agonist in the assay buffer.

  • Place the cell plate into a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped with an automated liquid handling system.

  • Record a baseline fluorescence reading for a few seconds.

  • Add the agonist to the wells and continue to monitor the fluorescence intensity (e.g., Ex/Em = 490/525 nm for Fluo-4) for 1-5 minutes.[4]

• Data Analysis:

  • The change in intracellular calcium is typically reported as the peak fluorescence intensity minus the baseline fluorescence.

  • Plot the response against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 value.

cAMP Inhibition Assay Protocol

This protocol is for measuring the inhibition of cAMP production by a Gi-coupled P2Y receptor agonist.

• Cell Plating:

  • Plate cells expressing the Gi-coupled P2Y receptor in a suitable multi-well plate and culture overnight.

• Cell Stimulation:

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with your P2Y agonist at various concentrations for 15-30 minutes. This step allows the agonist to bind to the receptor and inhibit adenylyl cyclase.

• Adenylyl Cyclase Activation and cAMP Measurement:

  • Add a known adenylyl cyclase activator, such as forskolin, to all wells (except for a negative control) to stimulate cAMP production.

  • Incubate for an additional 15-30 minutes.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or fluorescence polarization-based kits).

• Data Analysis:

  • The amount of cAMP produced will be inversely proportional to the activity of the Gi-coupled agonist.

  • Plot the percent inhibition of the forskolin-stimulated cAMP response against the logarithm of the agonist concentration to determine the IC50 value.

Visualizations

Caption: P2Y Receptor Signaling Pathways.

Caption: General Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. P2Y receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. researchgate.net [researchgate.net]
• 4. abcam.com [abcam.com]
• 5. Establishment of a Cell Model for Dynamic Monitoring of Intracellular Calcium Concentration and High-Throughput Screening of P2Y2 Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. P2Y receptor - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. pa2online.org [pa2online.org]
• 10. ACTIVATION OF THE P2Y1 RECEPTOR INDUCES APOPTOSIS AND INHIBITS PROLIFERATION OF PROSTATE CANCER CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Agonists and antagonists for P2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Antibody Specificity: Assessing Cross-Reactivity with 6-Cl-PuTP

For researchers in drug development and molecular biology, the specificity of antibodies to modified nucleotides is paramount for the accuracy and reliability of experimental results. This guide provides a framework for evaluating the cross-reactivity of antibodies designed to target 6-chloro-purine triphosphate (6-Cl-PuTP), a modified purine (B94841) nucleotide. As specific antibodies against 6-Cl-PuTP are not commercially available, we present a hypothetical case study for a monoclonal antibody, designated mAb-6ClPu, to illustrate the assessment of its binding specificity.

Comparative Analysis of mAb-6ClPu Binding Specificity

The cornerstone of antibody validation is quantifying its binding affinity to the target antigen and a panel of structurally related molecules. A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a robust method for determining the specificity of an antibody for a small molecule like 6-Cl-PuTP. The data below represents a hypothetical outcome for our antibody, mAb-6ClPu, showcasing its high specificity.

The specificity is determined by calculating the half-maximal inhibitory concentration (IC50), which is the concentration of the competitor ligand that displaces 50% of the labeled target molecule from the antibody.

Table 1: Hypothetical Cross-Reactivity of mAb-6ClPu with Related Nucleotides

Competitor Molecule	IC50 (nM)	Relative Cross-Reactivity (%)*
6-Cl-PuTP (Target)	15	100
Guanosine triphosphate (GTP)	> 1,000,000	< 0.0015
Adenosine triphosphate (ATP)	> 1,000,000	< 0.0015
Cytidine triphosphate (CTP)	> 1,000,000	< 0.0015
Uridine triphosphate (UTP)	> 1,000,000	< 0.0015
6-Chloropurine (B14466)	5,000	0.3
6-Chloropurine Riboside	2,500	0.6
6-Chloropurine Riboside Monophosphate	800	1.875
6-Chloropurine Riboside Diphosphate	250	6
6-Mercaptopurine Triphosphate	15,000	0.1

*Relative Cross-Reactivity (%) = (IC50 of 6-Cl-PuTP / IC50 of Competitor) x 100

Interpretation of Data: The hypothetical data in Table 1 indicates that mAb-6ClPu is highly specific for 6-Cl-PuTP. The IC50 value for 6-Cl-PuTP is very low (15 nM), signifying a strong binding affinity. In contrast, the IC50 values for naturally occurring triphosphates (GTP, ATP, CTP, UTP) are exceedingly high, resulting in negligible cross-reactivity. Structurally similar molecules, such as the 6-chloropurine base and its riboside forms, show minimal cross-reactivity, which decreases as the triphosphate moiety is completed. This demonstrates the antibody's high selectivity for the entire 6-Cl-PuTP molecule.

Experimental Workflow for Antibody Characterization

The development and validation of a specific monoclonal antibody is a multi-step process. The following diagram illustrates a typical workflow, from the initial design of the antigen to the final assessment of cross-reactivity.

Figure 1. A flowchart depicting the general workflow for the generation and validation of a monoclonal antibody specific for a small molecule hapten like 6-Cl-PuTP.

Detailed Experimental Protocol: Competitive ELISA for Cross-Reactivity

This protocol outlines the steps to assess the cross-reactivity of an antibody against 6-Cl-PuTP.

1. Materials and Reagents:

• Coating Antigen: 6-Cl-PuTP conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA).

• Antibody: Purified monoclonal antibody to be tested (mAb-6ClPu).

• Competitors: 6-Cl-PuTP (as the reference standard) and a panel of potential cross-reactants (GTP, ATP, 6-chloropurine, etc.).

• Detection Reagent: Horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP).

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution.

• Plates: 96-well high-binding polystyrene microplates.

• Buffers:

  • Coating Buffer: 0.05 M Carbonate-Bicarbonate, pH 9.6.

  • Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween-20 (PBST).

  • Blocking Buffer: 5% non-fat dry milk or 1% BSA in PBST.

  • Assay Buffer: 1% BSA in PBST.

• Stop Solution: 2 M Sulfuric Acid (H₂SO₄).

2. Assay Procedure:

Step 1: Plate Coating

• Dilute the 6-Cl-PuTP-BSA conjugate to a final concentration of 1-5 µg/mL in Coating Buffer.

• Add 100 µL of the diluted conjugate to each well of the 96-well plate.

• Incubate overnight at 4°C or for 2 hours at 37°C.

• Wash the plate three times with 200 µL/well of Wash Buffer.

Step 2: Blocking

• Add 200 µL of Blocking Buffer to each well.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with Wash Buffer.

Step 3: Competitive Reaction

• Prepare serial dilutions of the standard 6-Cl-PuTP and each competitor molecule in Assay Buffer. A typical concentration range would be from 1 µM down to 1 pM.

• Dilute the primary antibody (mAb-6ClPu) to a pre-determined optimal concentration in Assay Buffer. This concentration should result in approximately 80-90% of the maximum signal in the absence of any competitor.

• In a separate dilution plate, mix 50 µL of each competitor dilution with 50 µL of the diluted primary antibody. Incubate this mixture for 1 hour at room temperature.

• Transfer 100 µL of the antibody-competitor mixture to the corresponding wells of the coated and blocked assay plate.

• Incubate for 1-2 hours at room temperature.

• Wash the plate five times with Wash Buffer.

Step 4: Detection

• Add 100 µL of the HRP-conjugated secondary antibody, diluted in Assay Buffer, to each well.

• Incubate for 1 hour at room temperature.

• Wash the plate five times with Wash Buffer.

Step 5: Signal Development and Measurement

• Add 100 µL of TMB Substrate to each well.

• Incubate in the dark at room temperature for 15-30 minutes.

• Stop the reaction by adding 50 µL of Stop Solution to each well.

• Read the absorbance at 450 nm using a microplate reader.

3. Data Analysis:

• Plot the absorbance values against the logarithm of the competitor concentrations.

• Fit the data to a four-parameter logistic curve to determine the IC50 value for each competitor.

• Calculate the relative cross-reactivity for each compound using the formula provided in the data table section.

This comprehensive approach to data presentation and experimental methodology provides a clear and objective framework for evaluating the cross-reactivity of antibodies, ensuring their suitability for specific research applications.

A Comparative Guide to the Biological Effects of P2Y Receptor Antagonists: Featuring MRS2578

Introduction:

This guide provides a comprehensive comparison of the biological effects of P2Y receptor antagonists, with a primary focus on MRS2578, a potent and selective antagonist of the P2Y6 receptor. Due to the limited availability of specific data for "6-Cl-PuTP," this document will utilize MRS2578 as a well-characterized paradigm for understanding the validation and comparison of P2Y receptor antagonists. This guide is intended for researchers, scientists, and drug development professionals working in the field of purinergic signaling.

The P2Y receptor family, a class of G protein-coupled receptors (GPCRs), is activated by extracellular nucleotides such as ATP, ADP, UTP, and UDP.[1][2] These receptors are ubiquitously expressed and play crucial roles in a wide array of physiological and pathophysiological processes, including inflammation, neurotransmission, and platelet aggregation.[1][2] Consequently, P2Y receptors have emerged as promising therapeutic targets for various diseases.

This guide will delve into the biological effects of MRS2578, comparing its performance with other selective and non-selective P2Y receptor antagonists. We will present quantitative data in a clear, tabular format, provide detailed experimental protocols for key assays, and visualize relevant signaling pathways and workflows using the DOT language for Graphviz.

Data Presentation: Quantitative Comparison of P2Y Receptor Antagonists

The following table summarizes the inhibitory activity of MRS2578 and other notable P2Y receptor antagonists against various P2Y receptor subtypes. The data is presented as IC50 values, which represent the concentration of the antagonist required to inhibit 50% of the receptor's activity.

Compound Name	Primary Target	Other P2Y Targets (IC50 > 10 µM)	Human IC50 (nM)	Rat IC50 (nM)	Key Biological Effects
MRS2578	P2Y6	P2Y1, P2Y2, P2Y4, P2Y11	37	98	Inhibits UDP-induced phagocytosis, reduces inflammatory responses.
AR-C118925XX	P2Y2	-	-	-	Selective and competitive antagonist.
MRS2179	P2Y1	-	-	-	Selective antagonist.
PSB 0739	P2Y12	-	-	-	Highly potent antagonist.
PPTN hydrochloride	P2Y14	-	-	-	High affinity and selective antagonist.
NF 157	P2Y11	P2X1	-	-	Selective antagonist.
Suramin	Non-selective P2	-	-	-	Broad-spectrum P2 antagonist.
PPADS	Non-selective P2	-	-	-	Broad-spectrum P2 antagonist.

Experimental Protocols

P2Y6 Receptor Functional Assay: Calcium Mobilization

This protocol describes a common method to assess the antagonist activity of compounds like MRS2578 by measuring their ability to block agonist-induced intracellular calcium mobilization in cells expressing the P2Y6 receptor.

a. Cell Culture and Preparation:

• Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing the human P2Y6 receptor are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic).

• Cells are seeded into 96-well black-walled, clear-bottom plates and grown to confluence.

b. Calcium Assay:

• On the day of the experiment, the growth medium is removed, and the cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

• After loading, the cells are washed to remove excess dye.

• The plate is then placed in a fluorescence plate reader (e.g., FLIPR - Fluorometric Imaging Plate Reader).

c. Compound Addition and Data Acquisition:

• A baseline fluorescence reading is taken.

• The test compound (e.g., MRS2578 at various concentrations) or vehicle is added to the wells and incubated for a specified period (e.g., 15-30 minutes).

• The P2Y6 receptor agonist, Uridine 5'-diphosphate (UDP), is then added to stimulate the receptor.

• Fluorescence intensity is measured continuously to monitor the change in intracellular calcium concentration.

d. Data Analysis:

• The increase in fluorescence upon agonist addition is calculated.

• The inhibitory effect of the antagonist is determined by comparing the agonist-induced calcium response in the presence and absence of the antagonist.

• IC50 values are calculated by fitting the concentration-response data to a sigmoidal dose-response curve.

In Vivo Model of Inflammation: Lipopolysaccharide (LPS)-induced Neutrophil Migration

This protocol outlines an in vivo experiment to evaluate the anti-inflammatory effects of a P2Y6 antagonist.

a. Animal Model:

• Male C57BL/6 mice (8-12 weeks old) are used.

• Animals are housed under standard laboratory conditions with ad libitum access to food and water.

b. Experimental Procedure:

• Mice are randomly assigned to treatment groups: vehicle control, LPS only, and LPS + MRS2578.

• MRS2578 (or vehicle) is administered, for example, via intraperitoneal (i.p.) injection, at a specific dose (e.g., 3 mg/kg) at a set time before the inflammatory challenge.

• Inflammation is induced by intraperitoneal injection of LPS (e.g., 1 mg/kg).

• After a specific time (e.g., 4-6 hours), mice are euthanized.

c. Sample Collection and Analysis:

• Peritoneal lavage is performed to collect inflammatory cells.

• The total number of cells in the lavage fluid is determined using a hemocytometer.

• Differential cell counts are performed on cytospin preparations stained with a standard hematological stain (e.g., Wright-Giemsa) to quantify neutrophils.

• The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the peritoneal lavage fluid can be measured by ELISA.

d. Data Analysis:

• Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the number of neutrophils and cytokine levels between the different treatment groups.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]

A Comparative Guide: 6-Chloro-Purine Triphosphate Derivatives vs. ATP in Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, protein kinases play a pivotal role by catalyzing the transfer of a phosphate (B84403) group from ATP to their substrates. Understanding the specific substrates of each kinase is crucial for unraveling complex signaling networks and for the development of targeted therapeutics. While ATP is the natural phosphodonor for all kinases, its universal use in vitro can lead to a high background signal from the hundreds of other kinases present in a cell lysate, making it challenging to identify the substrates of a single kinase of interest.

To address this challenge, a powerful chemical genetics approach has been developed. This strategy employs a "bump-and-hole" model, where a bulky "gatekeeper" residue in the ATP-binding pocket of a target kinase is mutated to a smaller amino acid, creating a "hole". This engineered, or "analog-sensitive" (AS), kinase can now accommodate a bulky ATP analog that is not recognized by wild-type kinases. These bulky ATP analogs are synthesized from precursors such as 6-chloropurine (B14466) riboside. This guide provides a comprehensive comparison of the use of these 6-chloropurine-derived ATP analogs with ATP in kinase assays, focusing on the chemical genetics approach.

Performance Comparison: ATP vs. N6-Substituted ATP Analogs

The primary advantage of using N6-substituted ATP analogs, such as N6-benzyl-ATP, in conjunction with an analog-sensitive kinase lies in the remarkable specificity this system offers. Unlike ATP, which is a substrate for all kinases, these bulky analogs are exclusively utilized by their cognate engineered kinase, thereby eliminating background phosphorylation from other kinases in a complex mixture.[1][2] This allows for the unambiguous identification of direct substrates of the kinase of interest.

The introduction of the "hole" mutation in the AS kinase and the "bump" on the ATP analog are designed to be functionally silent, meaning the catalytic activity of the AS kinase with its analog should ideally mimic that of the wild-type kinase with ATP. However, some variations in kinetic parameters can be observed.

Quantitative Data Summary

The following table summarizes the kinetic parameters for wild-type (WT) and analog-sensitive (AS) Protein Kinase Cδ (PKCδ) with their respective phosphodonors, ATP and N6-benzyl-ATP.

Kinase	Phosphodonor	Km (µM)	Vmax (nmol/min/mg)	kcat (min⁻¹)	kcat/Km (M⁻¹min⁻¹)
WT PKCδ	ATP	0.91 ± 0.15	1.61 ± 0.06	1.15 ± 0.10	1.26 x 10⁶
N6-benzyl-ATP	500 ± 53.26	1.38 ± 0.07	0.98 ± 0.02	0.002 x 10⁶
AS-PKCδ	ATP	1.31 ± 0.08	1.91 ± 0.03	0.85 ± 0.01	0.65 x 10⁶
N6-benzyl-ATP	2.61 ± 0.18	1.70 ± 0.02	0.75 ± 0.01	0.29 x 10⁶

Data sourced from Chou et al., J. Biol. Chem. (2015).

As the data indicates, the wild-type PKCδ has a very high Km for N6-benzyl-ATP, signifying very poor binding and inefficient utilization. Conversely, the analog-sensitive PKCδ utilizes N6-benzyl-ATP with a Km and catalytic efficiency (kcat/Km) that are comparable to the wild-type enzyme with its natural substrate, ATP. This demonstrates the successful engineering of an orthogonal kinase-analog pair.

Experimental Protocols

Synthesis of N6-Benzyladenosine-5'-Triphosphate (N6-benzyl-ATP)

This protocol outlines the synthesis of N6-benzyl-ATP starting from 6-chloropurine riboside. The process involves the nucleophilic substitution of the chloro group, followed by phosphorylation to the triphosphate.

Step 1: Synthesis of N6-Benzyladenosine from 6-Chloropurine Riboside

• Dissolve 6-chloropurine riboside in ethanol.

• Add an excess of benzylamine (B48309) and triethylamine.

• Reflux the mixture at 80-85°C for 18-24 hours.[3]

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the resulting N6-benzyladenosine by silica (B1680970) gel column chromatography.

Step 2: Phosphorylation to N6-Benzyladenosine-5'-Monophosphate (N6-benzyl-AMP)

• Protect the 2' and 3' hydroxyl groups of N6-benzyladenosine with a suitable protecting group (e.g., acetyl).

• Selectively phosphorylate the 5' hydroxyl group using a phosphorylating agent like phosphoryl chloride (POCl₃) in trimethyl phosphate.

• Remove the protecting groups to yield N6-benzyl-AMP.

Step 3: Conversion of N6-benzyl-AMP to N6-benzyl-ATP

This conversion is typically achieved enzymatically to ensure regioselectivity and high yields.

• AMP to ADP conversion: Use adenylate kinase with ATP as the phosphate donor to convert N6-benzyl-AMP to N6-benzyl-ADP.

• ADP to ATP conversion: Use nucleoside diphosphate (B83284) kinase (NDPK) with an excess of a phosphate donor like ATP or GTP to convert N6-benzyl-ADP to N6-benzyl-ATP.[4]

• Alternatively, polyphosphate kinases (PPKs) can be used to convert the monophosphate directly to the triphosphate using polyphosphate as the phosphate source.[5]

• Purify the final N6-benzyl-ATP product using anion-exchange chromatography (e.g., DEAE-Sephadex).

In Vitro Kinase Assay using Analog-Sensitive Kinase and N6-Substituted ATP Analog

This protocol describes a general procedure for identifying the substrates of an analog-sensitive kinase in a cell lysate.

Reagents and Materials:

• Purified, active analog-sensitive (AS) kinase

• Cell lysate (prepared in a buffer compatible with kinase activity, containing protease and phosphatase inhibitors)

• N6-benzyl-ATPγS (a thiophosphate analog for subsequent enrichment)

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT)

• ATP and GTP (to occupy wild-type kinases)

• p-Nitrobenzylmesylate (PNBM) for alkylation of the thiophosphate

• Anti-thiophosphate ester antibody for detection

• SDS-PAGE gels and Western blotting reagents

Procedure:

• Prepare the Kinase Reaction: In a microcentrifuge tube, combine the cell lysate, purified AS kinase, and a mixture of non-radioactive ATP and GTP to saturate the ATP-binding sites of endogenous wild-type kinases.

• Initiate Phosphorylation: Start the reaction by adding N6-benzyl-ATPγS to the mixture.

• Incubate: Incubate the reaction at 30°C for a predetermined optimal time (e.g., 10-30 minutes).

• Stop the Reaction: Terminate the kinase reaction by adding EDTA to chelate Mg²⁺ ions.

• Alkylate the Thiophosphate: Add PNBM to the reaction mixture and incubate to covalently modify the thiophosphorylated substrates. This creates a unique epitope for detection.

• Analyze the Results:

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Perform a Western blot using an anti-thiophosphate ester antibody to specifically detect the substrates phosphorylated by the AS kinase.

  • Bands corresponding to the thiophosphorylated substrates can be excised and identified by mass spectrometry.

Visualizing the Concepts

The following diagrams illustrate the key principles and workflows discussed in this guide.

The "Bump-and-Hole" chemical genetics approach.

Workflow for kinase substrate identification.

Dissecting a signaling pathway with AS-kinases.

References

• 1. Chemical Genetic Approach for Kinase-Substrate Mapping by Covalent Capture of Thiophosphopeptides and Analysis by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Functional Impact of RNA Modifications on RIG-I Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a functional comparison of RNA modifications that modulate the activity of the innate immune sensor, Retinoic acid-inducible gene I (RIG-I). Understanding how different chemical modifications on RNA molecules influence RIG-I activation is crucial for the development of novel vaccine adjuvants, antiviral therapeutics, and immunotherapies. While direct experimental data on 6-Cl-PuTP (6-chloro-purine triphosphate) modified RNA is not publicly available, this guide will compare well-characterized RIG-I agonists and antagonists to provide a framework for predicting the potential function of novel modifications.

The Role of RIG-I in Innate Immunity

RIG-I is a key cytosolic pattern recognition receptor (PRR) that detects viral RNA, a hallmark of infection. Upon binding to specific RNA molecular patterns, RIG-I undergoes a conformational change, leading to its activation. This initiates a signaling cascade that culminates in the production of type I interferons (IFN-α/β) and other pro-inflammatory cytokines, establishing an antiviral state in the host.

The RIG-I Signaling Pathway

The activation of RIG-I by viral RNA triggers a downstream signaling pathway mediated by the mitochondrial antiviral-signaling protein (MAVS). This cascade ultimately leads to the activation of transcription factors IRF3 and NF-κB, which drive the expression of type I interferons.

Comparative Analysis of 6-Cl-PuTP and Other Modified Nucleotides for P2Y Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 6-Chloro-purine ribonucleoside 5'-triphosphate (6-Cl-PuTP) and other modified nucleotides as modulators of P2Y receptors. Due to the limited availability of direct comparative data for 6-Cl-PuTP, this analysis infers its potential activity based on established structure-activity relationships (SAR) of related 6-substituted and other modified purine (B94841) nucleotides.

Introduction to P2Y Receptors and Modified Nucleotides

P2Y receptors are a family of G protein-coupled receptors (GPCRs) activated by extracellular nucleotides such as ATP, ADP, UTP, and UDP.[1] They are crucial in a multitude of physiological processes, making them attractive targets for therapeutic intervention. Modified nucleotides are synthetic analogs of these endogenous ligands, designed to exhibit improved potency, selectivity, and metabolic stability. Modifications are typically made to the purine or pyrimidine (B1678525) base, the ribose sugar, or the phosphate (B84403) chain.

Data Presentation: Comparative Potency of Modified Nucleotides

Compound	Modification	P2Y1 Receptor (EC50/pEC50)	P2Y2 Receptor (EC50/pEC50)	P2Y12 Receptor (EC50/pEC50)	Reference
ATP	Endogenous Ligand	1.5 μM	0.085 μM	Antagonist	[2]
2-Chloro-ATP	2-position substitution	Weak agonist (EC50 = 2.30 μM at P2Y2)	Weak agonist	-	[2]
N6-Methyl-ATP	N6-position substitution	Equipotent to ATP	Inactive	-	[3]
2-Methylthio-ATP (2-MeSATP)	2-position substitution	Potent agonist	Inactive	-
6-Cl-PuTP (Inferred)	6-position substitution	Likely agonist activity	Unknown	Unknown	-

Inference for 6-Cl-PuTP: Based on SAR studies of 6-substituted purines, it is plausible that 6-Cl-PuTP would exhibit agonist activity at certain P2Y receptors, particularly adenine-preferring subtypes like P2Y1, P2Y11, P2Y12, and P2Y13. The chlorine atom at the 6-position is an electron-withdrawing group that can influence the electronic distribution of the purine ring and its interaction with the receptor binding pocket. However, without direct experimental data, its potency and selectivity profile remains speculative.

Signaling Pathways

P2Y receptors couple to different G proteins to initiate downstream signaling cascades. The two primary pathways are the Gq/11 pathway, leading to intracellular calcium mobilization, and the Gi/o pathway, which inhibits adenylyl cyclase and reduces cAMP levels. The Gs pathway, which stimulates adenylyl cyclase, is also utilized by the P2Y11 receptor.

Gq/11 Signaling Pathway

This pathway is typically activated by P2Y1, P2Y2, P2Y4, P2Y6, and P2Y11 receptors.

Caption: Gq/11 signaling pathway initiated by P2Y receptor activation.

Gi/o Signaling Pathway

This pathway is characteristic of P2Y12, P2Y13, and P2Y14 receptors.

Caption: Gi/o signaling pathway showing inhibition of adenylyl cyclase.

Experimental Protocols

To assess the activity of 6-Cl-PuTP and other modified nucleotides at P2Y receptors, the following experimental protocols are commonly employed.

Calcium Mobilization Assay (for Gq-coupled P2Y Receptors)

This assay measures the increase in intracellular calcium concentration upon receptor activation.

1. Cell Culture:

• Culture cells endogenously expressing the P2Y receptor of interest or a cell line (e.g., HEK293, CHO) stably transfected with the receptor.

• Plate the cells in a 96-well or 384-well black, clear-bottom plate and grow to confluence.

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Remove the culture medium from the cells and add the dye-loading buffer.

• Incubate the plate at 37°C for 30-60 minutes in the dark to allow the dye to enter the cells.

3. Compound Preparation:

• Prepare serial dilutions of 6-Cl-PuTP and other test compounds in the assay buffer.

4. Measurement:

• Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure the baseline fluorescence.

• Add the test compounds to the wells and immediately begin recording the fluorescence intensity over time.

• As a positive control, use a known agonist for the receptor (e.g., ATP, UTP).

5. Data Analysis:

• Calculate the change in fluorescence intensity from baseline to the peak response.

• Plot the response against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

cAMP Accumulation Assay (for Gi- and Gs-coupled P2Y Receptors)

This assay measures the modulation of intracellular cyclic AMP (cAMP) levels.

1. Cell Culture:

• Culture cells expressing the Gi- or Gs-coupled P2Y receptor of interest.

• Seed the cells in a 96-well or 384-well plate.

2. Assay Procedure:

• Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• For Gi-coupled receptors, stimulate the cells with an agent that increases basal cAMP levels (e.g., forskolin).

• Add serial dilutions of the test compounds (e.g., 6-Cl-PuTP).

• Incubate for a defined period (e.g., 30 minutes) at 37°C.

3. Detection:

• Lyse the cells and measure the intracellular cAMP concentration using a competitive immunoassay kit (e.g., HTRF, ELISA, or luminescence-based assays).

4. Data Analysis:

• For Gi-coupled receptors, calculate the percent inhibition of forskolin-stimulated cAMP production. Plot the inhibition against compound concentration to determine the IC50 value.

• For Gs-coupled receptors, calculate the percent stimulation of cAMP production above basal levels. Plot the stimulation against compound concentration to determine the EC50 value.

Experimental Workflow

The following diagram illustrates the general workflow for characterizing a novel modified nucleotide like 6-Cl-PuTP.

Caption: General workflow for the pharmacological characterization of a novel P2Y receptor ligand.

Conclusion

While direct experimental data on the pharmacological profile of 6-Cl-PuTP at P2Y receptors is currently limited, this guide provides a framework for its comparative study based on the well-established SAR of related modified nucleotides. The provided experimental protocols and workflow diagrams offer a practical guide for researchers to characterize the activity of 6-Cl-PuTP and other novel P2Y receptor modulators. Further investigation is warranted to determine the precise potency and selectivity of 6-Cl-PuTP and to elucidate its potential as a pharmacological tool or therapeutic agent.

References

• 1. P2Y receptor - Wikipedia [en.wikipedia.org]
• 2. Comparative studies on the in vivo action of 6-chloropurine, 6-chloropurine ribonucleoside, and 6-chloro-9-ethylpurine on sarcoma 180 ascites cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Safe Disposal of 6-Cl-PuTP: A Comprehensive Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling 6-Cl-PuTP (6-Chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine) must adhere to stringent safety and disposal protocols to ensure a safe laboratory environment and compliance with environmental regulations. This guide provides essential, step-by-step procedures for the proper disposal of 6-Cl-PuTP, treating it as a hazardous chemical waste stream.

Key Safety and Disposal Information

Proper management of chemical waste is paramount to prevent potential hazards. The following table summarizes critical information for the safe handling and disposal of 6-Cl-PuTP.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Safety goggles or face shield, chemical-resistant gloves, laboratory coat.	[1]
Waste Container	Leak-proof, screw-top cap, compatible with chemical contents (plastic preferred over glass when compatible).	[2][3][4][5]
Waste Labeling	"Hazardous Waste" label with the full chemical name "6-Cl-PuTP waste," date of first addition, and laboratory information.
Waste Segregation	Store separately from incompatible materials such as acids, bases, and oxidizing agents. Collect solid and liquid waste in separate containers.
Storage Location	Designated hazardous waste storage area with secondary containment. The area must be well-ventilated and secure.
Container Fill Level	Do not exceed 80-90% of the container's capacity to allow for expansion.
Disposal Method	Through your institution's Environmental Health and Safety (EHS) hazardous waste program. Do not dispose of down the drain or in regular trash.
Empty Container Disposal	Triple rinse with a suitable solvent, collect the rinsate as hazardous waste, deface the original label, and then dispose of the container as regular trash or recycling.

Experimental Protocol for Proper Disposal of 6-Cl-PuTP Waste

The following protocol outlines the step-by-step procedure for the safe collection and disposal of 6-Cl-PuTP waste.

1. Waste Identification and Minimization:

• Identify 6-Cl-PuTP as a waste product.

• To minimize waste generation, only prepare the amount of 6-Cl-PuTP solution needed for your experiment.

2. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling 6-Cl-PuTP waste, don appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Handle the waste in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors.

3. Waste Container Preparation:

• Select a clean, leak-proof container with a secure screw-top cap that is chemically compatible with 6-Cl-PuTP.

• Affix a "Hazardous Waste" label to the container before adding any waste.

• On the label, clearly write the full chemical name: "6-Cl-PuTP waste" (avoiding abbreviations or chemical formulas), your name, lab location, and the date you first add waste to the container.

4. Waste Collection and Segregation:

• Carefully transfer the 6-Cl-PuTP waste into the prepared container.

• Do not mix 6-Cl-PuTP waste with other waste streams, especially incompatible chemicals like strong acids, bases, or oxidizing agents.

• Keep the waste container securely closed except when adding waste.

5. Storage of Hazardous Waste:

• Store the waste container in a designated and clearly marked hazardous waste accumulation area.

• The storage area should have secondary containment to catch any potential leaks.

• Ensure the storage area is secure to prevent unauthorized access.

6. Arranging for Disposal:

• Once the container is nearly full (not exceeding 80-90% capacity) or if it has been stored for the maximum allowable time according to your institution's policy, arrange for its disposal.

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

• Follow all institutional procedures for waste pickup requests, which may include filling out specific forms.

7. Disposal of Empty 6-Cl-PuTP Containers:

• To dispose of an empty container that held 6-Cl-PuTP, triple rinse it with a suitable solvent (e.g., water or another appropriate solvent).

• Collect the rinsate from all three rinses and dispose of it as hazardous waste in your 6-Cl-PuTP waste container.

• After triple rinsing, deface or remove the original label from the empty container.

• The clean, rinsed container can then be disposed of in the regular trash or recycling, depending on institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 6-Cl-PuTP.

Caption: Workflow for the proper disposal of 6-Cl-PuTP waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. youtube.com [youtube.com]

Essential Safety and Operational Guide for Handling 6-Chloropurine 5'-Triphosphate (6-Cl-PuTP)

This document provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 6-Chloropurine 5'-Triphosphate (6-Cl-PuTP). Given that 6-Cl-PuTP is an ATP analogue with a reactive chlorine function, it should be handled with caution as a potentially bioactive and hazardous material.[1]

Immediate Safety and Personal Protective Equipment (PPE)

Due to the potential for purine (B94841) analogues to interfere with biological processes, stringent safety measures are necessary to prevent exposure.[2] Engineering controls are the first line of defense.

Engineering Controls:

• Primary: All manipulations of solid 6-Cl-PuTP or its solutions should be conducted in a certified chemical fume hood or a glove box to minimize inhalation and contamination risk.[2]

• Secondary: The laboratory must be well-ventilated. An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): The following table summarizes the recommended PPE for handling 6-Cl-PuTP, based on guidelines for similar hazardous compounds.[3][4]

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield is recommended for splash hazards.	Protects eyes from splashes, dust, and airborne particles.
Skin and Body Protection	Chemical-resistant gloves (e.g., double-layered nitrile). A lab coat or a chemical-resistant apron should be worn.	Prevents skin contact with the chemical, which may cause irritation or allergic reactions.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood is mandatory. If dust or aerosol formation is likely, a NIOSH-approved respirator is required.	Minimizes inhalation of dust or aerosols.
Hand Protection	Wear appropriate, inspected chemical-resistant gloves. Change gloves immediately if contaminated.	To prevent direct skin contact when handling the substance.

Operational Plan for Safe Handling

A systematic approach is essential to minimize exposure and ensure a safe working environment.

Experimental Protocols:

1. Preparation and Weighing:

• Work within a designated area, such as a chemical fume hood.

• Before handling, inspect all PPE for integrity.

• To minimize dust formation, handle the solid material with care. Use appropriate tools like spatulas.

• When weighing, use a tared, sealed container to minimize the transfer of powder.

2. Solution Preparation:

• Slowly add the solid 6-Cl-PuTP to the solvent to avoid splashing.

• Keep containers sealed when not in use.

3. Post-Handling:

• Decontamination: Wipe down the work surface within the fume hood with a suitable decontaminating solution (e.g., 70% ethanol).

• PPE Removal: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by face shield or goggles, and then the lab coat.

• Hand Washing: Thoroughly wash hands with soap and water after removing PPE.

Emergency Procedures and Disposal Plan

Spill Management:

• Evacuate the immediate area and prevent the spread of dust.

• Wear appropriate PPE, including respiratory protection.

• Carefully sweep or vacuum up the solid material and place it in a sealed, labeled container for disposal.

• Clean the spill area with a suitable solvent and decontaminating solution.

First Aid Measures:

Exposure Route	First Aid Procedure
If Swallowed	Immediately call a poison center or doctor. Rinse mouth.
On Skin	Wash with plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.
In Eyes	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
If Inhaled	Remove to fresh air. If not breathing, give artificial respiration.

Disposal Plan:

• All contaminated materials and unused 6-Cl-PuTP must be treated as hazardous chemical waste.

• Dispose of the waste in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of 6-Cl-PuTP

The following diagram illustrates the standard workflow for the safe handling and disposal of 6-Cl-PuTP in a laboratory setting.

Caption: Workflow for the safe handling and disposal of 6-Cl-PuTP.

References

• 1. 6-Cl-PuTP BIOLOG Life Science Institute [biolog.de]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]